4-(Cyclohexylamino)-3-nitrobenzoic acid

• CAS: 333340-82-2

Core Science & Biosynthesis

A Technical Guide to the Spectroscopic Characterization of 4-(Cyclohexylamino)-3-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth analysis of the anticipated spectroscopic data for 4-(Cyclohexylamino)-3-nitrobenzoic acid. In the absence of direct experimental spectra in publicly available literature, this document serves as a predictive guide, leveraging established principles of spectroscopy and data from analogous compounds to forecast the spectral characteristics of the target molecule. This approach is invaluable for researchers in compound identification, purity assessment, and structural elucidation.

Introduction: The Structural Significance of 4-(Cyclohexylamino)-3-nitrobenzoic acid

4-(Cyclohexylamino)-3-nitrobenzoic acid is a multifaceted organic molecule possessing a unique combination of functional groups: a carboxylic acid, a secondary amine, a nitro group, and a cyclohexyl moiety, all attached to a central benzene ring. This distinct architecture suggests potential applications in medicinal chemistry and materials science, where such substituted benzoic acid derivatives are of considerable interest. Accurate structural confirmation is the bedrock of any further investigation into its chemical and biological properties. Spectroscopic techniques are the primary, non-destructive tools for achieving this confirmation. This guide will explore the predicted Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) data for this compound.

Molecular Structure and Key Functional Groups

A clear understanding of the molecular structure is paramount for predicting and interpreting its spectroscopic data.

Figure 1: Chemical structure of 4-(Cyclohexylamino)-3-nitrobenzoic acid with atom numbering.

The key structural features that will dominate the spectroscopic output are:

• Aromatic Ring: A substituted benzene ring will show characteristic signals in both NMR and IR spectroscopy.

• Carboxylic Acid (-COOH): This group has very distinct IR and NMR signatures.

• Secondary Amine (-NH-): The N-H bond will be observable in IR and ¹H NMR.

• Nitro Group (-NO₂): This group strongly influences the electronic environment of the aromatic ring and has characteristic IR absorptions.

• Cyclohexyl Group (-C₆H₁₁): The aliphatic protons and carbons of this group will have predictable NMR signals.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is an essential technique for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to the vibrational transitions within the molecule.

Predicted IR Absorption Bands

The IR spectrum of 4-(Cyclohexylamino)-3-nitrobenzoic acid is expected to display a series of characteristic absorption bands. The predicted wavenumbers are based on established group frequencies.[1]

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
Carboxylic Acid	O-H stretch	3300-2500	Strong, very broad
Secondary Amine	N-H stretch	3400-3300	Medium, sharp
Aromatic C-H	C-H stretch	3100-3000	Medium to weak
Aliphatic C-H	C-H stretch	2960-2850	Strong
Carboxylic Acid	C=O stretch	1710-1680	Strong
Aromatic Ring	C=C stretch	1600-1450	Medium to weak (multiple bands)
Nitro Group	Asymmetric N-O stretch	1550-1475	Strong
Nitro Group	Symmetric N-O stretch	1360-1290	Strong
Carboxylic Acid	C-O stretch	1320-1210	Strong
Aromatic C-N	C-N stretch	1335-1250	Medium
Carboxylic Acid	O-H bend	950-910	Medium, broad

Rationale Behind Predictions

• O-H and N-H Stretching Region: The very broad absorption from the carboxylic acid O-H stretch is due to extensive hydrogen bonding.[1] Overlapping this, a sharper, less intense peak for the secondary amine N-H stretch is anticipated.

• C-H Stretching Region: The region just above 3000 cm⁻¹ will contain the aromatic C-H stretches, while the strong absorptions just below 3000 cm⁻¹ are characteristic of the C-H bonds in the cyclohexyl group.

• Carbonyl and Double Bond Region: A strong, sharp peak around 1700 cm⁻¹ is the hallmark of the carboxylic acid C=O stretch.[2] The aromatic C=C stretching vibrations will appear as a series of weaker bands between 1600 and 1450 cm⁻¹.

• Nitro Group Absorptions: The nitro group is expected to show two very strong and characteristic absorptions corresponding to its asymmetric and symmetric stretching vibrations.[3][4] These are often among the most intense peaks in the spectrum of a nitro compound.

• Fingerprint Region: The region below 1400 cm⁻¹ will contain a complex pattern of absorptions, including the C-O stretch and O-H bend of the carboxylic acid, and various C-N and C-C bending and stretching vibrations, which are unique to the molecule as a whole.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

A solid-state FT-IR spectrum would be acquired using a spectrometer equipped with an ATR accessory.

• Sample Preparation: A small amount of the solid 4-(Cyclohexylamino)-3-nitrobenzoic acid is placed directly onto the ATR crystal.

• Data Acquisition: The anvil is lowered to ensure good contact between the sample and the crystal. The spectrum is then recorded, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum.

• Data Processing: The resulting spectrum is displayed as transmittance or absorbance versus wavenumber (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy provides detailed information about the structure of a molecule by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will reveal the number of different proton environments and their connectivity. The solvent used for analysis (e.g., DMSO-d₆) is crucial as it will affect the chemical shifts of exchangeable protons (e.g., -COOH and -NH).

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	> 12.0	Singlet (broad)	1H
Amine (-NH)	8.0 - 9.0	Doublet	1H
Aromatic H-2	~8.5	Singlet	1H
Aromatic H-5	~7.8	Doublet	1H
Aromatic H-6	~7.0	Doublet	1H
Cyclohexyl (-CH-N)	3.5 - 4.0	Multiplet	1H
Cyclohexyl (-CH₂)	1.0 - 2.0	Multiplet	10H

Note: Chemical shifts are predictions and can vary based on solvent and concentration.

Rationale for ¹H NMR Predictions

• Downfield Protons: The carboxylic acid proton is highly deshielded and will appear as a broad singlet at a very high chemical shift, often above 12 ppm.[5] The amine proton will also be downfield due to the electron-withdrawing nature of the adjacent aromatic ring and will likely show coupling to the adjacent methine proton of the cyclohexyl group, resulting in a doublet.

• Aromatic Protons: The aromatic protons are in a complex electronic environment. The proton at the 2-position is adjacent to the strongly electron-withdrawing nitro group and ortho to the carboxylic acid, making it the most deshielded aromatic proton, appearing as a singlet. The proton at the 5-position is ortho to the amine and meta to the nitro group, while the proton at the 6-position is ortho to the carboxylic acid and meta to the amine. This will lead to distinct chemical shifts, with both appearing as doublets due to coupling with their respective neighbors.

• Cyclohexyl Protons: The methine proton attached to the nitrogen will be deshielded compared to the other cyclohexyl protons and will appear as a multiplet due to coupling with the adjacent methylene protons. The remaining ten protons of the cyclohexyl group will be in a more shielded (upfield) region and will likely appear as a complex series of overlapping multiplets.[6][7]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will indicate the number of unique carbon environments in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carboxylic Acid (-C=O)	165 - 170
Aromatic C-4 (C-NH)	145 - 150
Aromatic C-3 (C-NO₂)	140 - 145
Aromatic C-1 (C-COOH)	130 - 135
Aromatic C-2	125 - 130
Aromatic C-5	120 - 125
Aromatic C-6	115 - 120
Cyclohexyl (-CH-N)	50 - 55
Cyclohexyl (-CH₂)	25 - 35

Rationale for ¹³C NMR Predictions

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is highly deshielded and will appear at the lowest field.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the attached substituents. The carbons directly attached to the nitrogen (C-4) and the nitro group (C-3) will be significantly downfield.[8] The other aromatic carbons will have distinct chemical shifts based on their positions relative to the electron-donating amine group and the electron-withdrawing nitro and carboxylic acid groups. Due to the lack of symmetry, six distinct aromatic carbon signals are expected.

• Cyclohexyl Carbons: The methine carbon attached to the nitrogen will be more deshielded than the other aliphatic carbons. The remaining methylene carbons of the cyclohexyl ring may show several closely spaced signals due to their different spatial environments.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in about 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal reference (δ = 0.00 ppm).

• ¹H NMR Acquisition: The sample is placed in the NMR spectrometer. The instrument is tuned and shimmed to optimize the magnetic field homogeneity. A standard one-pulse ¹H NMR experiment is run.

• ¹³C NMR Acquisition: A broadband proton-decoupled ¹³C NMR experiment is performed. This requires a longer acquisition time than ¹H NMR due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio.

• Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phased, and baseline corrected to produce the final spectrum.

Figure 2: Workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the molecular weight of the compound and valuable structural information from its fragmentation pattern.

Predicted Mass Spectrum

• Molecular Ion (M⁺): The molecular formula of 4-(Cyclohexylamino)-3-nitrobenzoic acid is C₁₃H₁₆N₂O₄. The calculated molecular weight is approximately 280.28 g/mol . In a high-resolution mass spectrum, the exact mass would be observed.

• Base Peak: The base peak is the most intense peak in the spectrum. For this molecule, a likely candidate for the base peak is the fragment resulting from the loss of the carboxylic acid group.

Predicted Fragmentation Pattern

The fragmentation of the molecular ion is driven by the stability of the resulting fragments. Key predicted fragmentation pathways include:

• Loss of -OH (M-17): A peak at m/z ~263, corresponding to the loss of a hydroxyl radical from the carboxylic acid.

• Loss of -COOH (M-45): A strong peak at m/z ~235, resulting from the loss of the entire carboxylic acid group as a radical. This is a common fragmentation for benzoic acids.[9][10]

• Loss of -NO₂ (M-46): A peak at m/z ~234, corresponding to the loss of the nitro group.

• Alpha-Cleavage of the Cyclohexyl Ring: Fragmentation of the cyclohexyl ring can lead to a series of smaller peaks.

• Cleavage of the C-N bond: Scission of the bond between the aromatic ring and the cyclohexylamino group can also occur.

Figure 3: Predicted major fragmentation pathways in mass spectrometry.

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent, such as methanol or acetonitrile, often with a small amount of formic acid to promote ionization.

• Infusion: The solution is infused into the ESI source of the mass spectrometer at a constant flow rate.

• Ionization: A high voltage is applied to the infusion needle, creating a fine spray of charged droplets. The solvent evaporates, and the analyte molecules become ionized, typically forming [M+H]⁺ (positive ion mode) or [M-H]⁻ (negative ion mode) ions.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer), where they are separated based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Conclusion: A Unified Spectroscopic Portrait

The combination of IR, NMR, and MS provides a comprehensive and self-validating spectroscopic profile of 4-(Cyclohexylamino)-3-nitrobenzoic acid.

• IR spectroscopy will confirm the presence of the key functional groups: carboxylic acid, secondary amine, nitro group, and both aromatic and aliphatic C-H bonds.

• NMR spectroscopy will provide a detailed map of the carbon-hydrogen framework, confirming the substitution pattern of the aromatic ring and the presence of the cyclohexyl group.

• Mass spectrometry will establish the molecular weight and provide further structural confirmation through predictable fragmentation patterns.

This predictive guide serves as a robust framework for any researcher working with 4-(Cyclohexylamino)-3-nitrobenzoic acid, enabling them to anticipate, interpret, and validate their experimental spectroscopic data with a high degree of confidence.

References

• PubChem. 4-Chloro-3-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

• PubChem. 4-(Methylamino)-3-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

• Doc Brown's Chemistry. Mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions. [Link]

• Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• Berziņš, A., et al. (2021). Speciation of Substituted Benzoic Acids in Solution: Evaluation of Spectroscopic and Computational Methods for the Identification of Associates and Their Role in Crystallization. Crystal Growth & Design, 21(9), 5193-5204. [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of cyclohexene. [Link]

• UCL Discovery. Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystallization. [Link]

• NIST WebBook. 4-Hydroxy-3-nitrobenzoic acid. [Link]

• University of Calgary. IR: nitro groups. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemistry LibreTexts. 12.7: Interpreting Infrared Spectra. [Link]

• Doc Brown's Chemistry. The C-13 NMR spectrum of benzoic acid. [Link]

• University College London. Chemical shifts. [Link]

• MRI Questions. 5.2 Chemical Shift. [Link]

• Wiley Analytical Science. Interpretation of Infrared Spectra, A Practical Approach. [Link]

• Magnetic Resonance in Chemistry. Carbon-13 chemical shift assignments of derivatives of benzoic acid. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. 4-Hydroxy-3-nitrobenzoic acid(616-82-0) 1H NMR [m.chemicalbook.com]
• 6. 1H proton nmr spectrum of cyclohexene C6h10 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexene 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. mriquestions.com [mriquestions.com]
• 8. faculty.fiu.edu [faculty.fiu.edu]
• 9. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. chem.libretexts.org [chem.libretexts.org]

An In-Depth Technical Guide to the Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic Acid: Precursor Selection and Methodologies

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 4-(cyclohexylamino)-3-nitrobenzoic acid, a valuable building block in medicinal chemistry and drug development. We delve into the selection and synthesis of key precursors, focusing on two primary routes: one starting from 4-chlorobenzoic acid and the other from 4-fluorobenzoic acid. This document offers a detailed, step-by-step experimental protocol for each synthetic transformation, grounded in the principles of nucleophilic aromatic substitution. The causality behind experimental choices, comparative analysis of the precursors, and process validation are discussed to provide researchers, scientists, and drug development professionals with a robust and reproducible methodology.

Introduction: Strategic Importance and Synthetic Overview

4-(Cyclohexylamino)-3-nitrobenzoic acid is a key intermediate whose structural motifs are of significant interest in the development of novel therapeutic agents. The strategic placement of the carboxylic acid, nitro, and secondary amine functionalities provides a versatile scaffold for the synthesis of more complex molecules.

The core of its synthesis lies in the nucleophilic aromatic substitution (SNAr) reaction. This powerful transformation allows for the introduction of a nucleophile, in this case, cyclohexylamine, onto an aromatic ring. The success of this reaction is contingent on the presence of an electron-withdrawing group, such as a nitro group (-NO₂), positioned ortho or para to a suitable leaving group, typically a halogen.[1][2] The nitro group serves to activate the aromatic ring towards nucleophilic attack by stabilizing the intermediate Meisenheimer complex.

This guide will explore two highly effective precursors for this synthesis:

• 4-Chloro-3-nitrobenzoic acid

• 4-Fluoro-3-nitrobenzoic acid

We will first detail the synthesis of these precursors and then describe the subsequent substitution reaction with cyclohexylamine.

Precursor Synthesis and Mechanistic Rationale

The selection of a suitable precursor is paramount to the overall efficiency and success of the synthesis. Both 4-chloro- and 4-fluoro-3-nitrobenzoic acid are excellent candidates, with the choice often depending on the availability of starting materials, desired reactivity, and cost considerations.

Synthesis of 4-Chloro-3-nitrobenzoic Acid

4-Chloro-3-nitrobenzoic acid is a widely used intermediate in the synthesis of pharmaceuticals and dyes.[3][4] Its preparation involves the nitration of the readily available 4-chlorobenzoic acid.

Reaction Scheme:

The choice of a nitrating mixture of concentrated nitric acid and sulfuric acid is critical. Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active species in electrophilic aromatic substitution. The chloro and carboxylic acid groups on the starting material are deactivating, but the chloro group is an ortho, para-director, while the carboxylic acid is a meta-director. The directing effects favor the introduction of the nitro group at the 3-position, which is ortho to the chlorine and meta to the carboxylic acid.

• Reaction Setup: In a 2-liter, three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel, add 680 ml of concentrated sulfuric acid and 400 g of 4-chlorobenzoic acid.

• Cooling: Stir the mixture and cool to 0°C using an ice bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by adding 216 ml of concentrated nitric acid to 216 ml of concentrated sulfuric acid.

• Addition: Add the nitrating mixture dropwise to the reaction flask, ensuring the temperature is maintained between 10°C and 25°C.

• Reaction: Upon completion of the addition, raise the temperature to 37°C and continue stirring for 10-14 hours.

• Work-up: Pour the reaction mixture over crushed ice to precipitate the product.

• Isolation: Filter the solid precipitate, wash with cold water, and dry to obtain 4-chloro-3-nitrobenzoic acid.

Parameter	Value	Reference
Starting Material	4-Chlorobenzoic Acid	[4][5]
Reagents	Conc. HNO₃, Conc. H₂SO₄	[4][5]
Temperature	0°C to 37°C	[4][5]
Reaction Time	10-14 hours	[4][5]
Expected Yield	~98.7%	[4][5]
Melting Point	178-180°C	[4][5]

Synthesis of 4-Fluoro-3-nitrobenzoic Acid

4-Fluoro-3-nitrobenzoic acid serves as an alternative and often more reactive precursor. The higher electronegativity of the fluorine atom makes the C-F bond more polarized, enhancing the susceptibility of the carbon atom to nucleophilic attack. Furthermore, fluoride is an excellent leaving group in SNAr reactions.[6]

Reaction Scheme:

In this procedure, potassium nitrate in sulfuric acid is used as the nitrating agent, which similarly generates the nitronium ion in situ.

• Reaction Setup: In a suitable reaction vessel, dissolve 50.0 g of 4-fluorobenzoic acid in 180 ml of concentrated sulfuric acid, and cool in an ice bath.

• Addition of Nitrating Agent: Add 39.7 g of potassium nitrate in portions to the cooled solution.

• Reaction: Stir the reaction mixture overnight at room temperature.

• Work-up: Slowly pour the reaction mixture over 800 g of crushed ice with continuous stirring.

• Isolation: Allow the mixture to stand overnight, then filter the solid product and wash thoroughly with water.

• Drying: Dry the product, for instance by azeotropic distillation with toluene, to yield 4-fluoro-3-nitrobenzoic acid as a light yellow solid.

Parameter	Value	Reference
Starting Material	4-Fluorobenzoic Acid	[7]
Reagents	KNO₃, Conc. H₂SO₄	[7]
Temperature	0°C to Room Temperature	[7]
Reaction Time	Overnight	[7]
Expected Yield	~90%	[7]

Core Synthesis: Nucleophilic Aromatic Substitution

With the precursors in hand, the final step is the nucleophilic aromatic substitution reaction with cyclohexylamine. The lone pair of electrons on the nitrogen atom of cyclohexylamine acts as the nucleophile, attacking the carbon atom bearing the halogen. The presence of the nitro group ortho to the leaving group is crucial for stabilizing the negatively charged intermediate (Meisenheimer complex), thereby facilitating the reaction.[2]

Synthetic Workflow and Mechanism

The general workflow for the synthesis of 4-(cyclohexylamino)-3-nitrobenzoic acid from its halo-precursors is depicted below.

Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic Acid

The following is a generalized protocol for the reaction. It is advisable to use an excess of cyclohexylamine to act as both the nucleophile and a base to neutralize the hydrohalic acid byproduct. Alternatively, a non-nucleophilic base such as triethylamine or potassium carbonate can be added.

• Reaction Setup: In a round-bottom flask, dissolve the 4-halo-3-nitrobenzoic acid precursor in a suitable polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Addition of Amine: Add 2 to 3 equivalents of cyclohexylamine to the solution.

• Heating: Heat the reaction mixture, typically between 80-120°C, and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and pour it into an acidic aqueous solution (e.g., 1M HCl) to precipitate the product.

• Isolation and Purification: Filter the solid product, wash with water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure 4-(cyclohexylamino)-3-nitrobenzoic acid.

Comparative Analysis of Precursors

Feature	4-Chloro-3-nitrobenzoic Acid	4-Fluoro-3-nitrobenzoic Acid
Reactivity	Good reactivity in SNAr.	Higher reactivity due to the better leaving group ability of fluoride in SNAr.
Synthesis Yield	High yield (~98.7%).[4][5]	Good yield (~90%).[7]
Starting Material	4-Chlorobenzoic acid (readily available).	4-Fluorobenzoic acid (generally more expensive).
Reaction Conditions	May require slightly harsher conditions (higher temperature or longer reaction time) for the SNAr step.	Milder conditions can often be employed for the SNAr step.

Conclusion

The synthesis of 4-(cyclohexylamino)-3-nitrobenzoic acid is efficiently achieved through a two-step process involving the nitration of a 4-halobenzoic acid followed by a nucleophilic aromatic substitution with cyclohexylamine. Both 4-chloro- and 4-fluoro-3-nitrobenzoic acid are excellent precursors. The chloro-derivative offers a high-yield synthesis from a more economical starting material, while the fluoro-analogue provides enhanced reactivity in the final SNAr step, potentially allowing for milder reaction conditions. The choice between these precursors will depend on the specific requirements of the synthesis, including scale, cost, and desired reaction kinetics. This guide provides a robust and well-referenced foundation for the successful synthesis of this important chemical intermediate.

References

• PrepChem. (n.d.). A--Preparation of 4-chloro-3-nitrobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.

• ResearchGate. (n.d.). Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds. Retrieved from [Link]

• Nagwa. (2021, May 24). Video: Determining the Product of the Reaction between 4-Chlorobenzoic Acid and Ethanol. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis-.

• Shubham Specialty Products. (n.d.). 4-Chloro-3-Nitrobenzoic Acid | Dyes Intermediate. Retrieved from [Link]

• Quora. (2016, August 8). Why is 4-Chlorobenzoic acid stronger than 4-Fluorobenzoic acid?. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 3. shubhamspecialty.com [shubhamspecialty.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Fluoro-3-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Exploring the Research Frontiers of 4-(Cyclohexylamino)-3-nitrobenzoic Acid: A Technical Guide for Drug Discovery and Development

Abstract: This technical guide elucidates the promising, yet unexplored, research applications of the novel compound, 4-(Cyclohexylamino)-3-nitrobenzoic acid. By drawing parallels with the well-established bioactivity of structurally related N-phenylanthranilic acid derivatives, this document posits potential therapeutic applications in inflammation, oncology, and metabolic disorders. Herein, we provide a comprehensive overview of its chemical characteristics, a plausible synthetic route, and detailed, actionable experimental protocols for investigating its biological activity. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, enabling them to unlock the therapeutic potential of this intriguing molecule.

Introduction: Unveiling a Molecule of Interest

4-(Cyclohexylamino)-3-nitrobenzoic acid is a synthetic organic compound that, to date, remains largely unexplored in the scientific literature. Its unique chemical architecture, however, suggests a wealth of potential for biological activity and therapeutic application. This guide aims to bridge the current knowledge gap by providing a scientifically rigorous framework for its investigation.

Chemical Identity and Physicochemical Properties of 4-(Cyclohexylamino)-3-nitrobenzoic acid

A thorough understanding of a compound's physicochemical properties is the cornerstone of any drug discovery program. These properties govern its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, and are critical for designing relevant biological assays.

Property	Value	Source
CAS Number	333340-82-2	[1][]
Molecular Formula	C13H16N2O4	[]
Molecular Weight	264.28 g/mol	[]
IUPAC Name	4-(cyclohexylamino)-3-nitrobenzoic acid	[]
SMILES	C1CCC(CC1)NC2=C(C=C(C=C2)C(=O)O)[O-]	[]
InChI Key	FURGMJHUORLUHU-UHFFFAOYSA-N	[]

Rationale for Investigation: The Significance of the N-phenylanthranilic Acid Scaffold

The core structure of 4-(Cyclohexylamino)-3-nitrobenzoic acid is closely related to N-phenylanthranilic acid, also known as fenamic acid. This structural motif is the backbone of a class of non-steroidal anti-inflammatory drugs (NSAIDs) known as "fenamates," which includes well-known drugs like mefenamic acid and meclofenamic acid.[3] These compounds primarily exert their anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins, potent mediators of pain and inflammation.[4]

Beyond their anti-inflammatory properties, derivatives of N-phenylanthranilic acid have demonstrated a surprisingly broad range of biological activities, including anticancer, antibacterial, antiviral, and antidiabetic properties.[4][5][6] This versatility makes the N-phenylanthranilic acid scaffold a privileged structure in medicinal chemistry, and strongly suggests that novel derivatives, such as 4-(Cyclohexylamino)-3-nitrobenzoic acid, are promising candidates for drug discovery.

Scope of the Technical Guide

This guide will provide a comprehensive, yet accessible, overview of the potential research applications of 4-(Cyclohexylamino)-3-nitrobenzoic acid. We will begin by proposing a synthetic route and outlining the necessary analytical characterization. The subsequent sections will delve into its potential as an anti-inflammatory, anticancer, and metabolic-modulating agent, complete with detailed experimental protocols to facilitate its investigation in a laboratory setting.

Synthesis and Characterization

A reliable and reproducible synthetic route is a prerequisite for the thorough investigation of any novel compound. The following proposed synthesis is based on established methodologies for the preparation of related N-substituted anthranilic acid derivatives.

Proposed Synthetic Route

The synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid can be approached via a nucleophilic aromatic substitution reaction, a common method for preparing N-aryl anthranilic acids known as the Ullmann condensation.[7] A plausible route involves the reaction of 4-chloro-3-nitrobenzoic acid with cyclohexylamine.

A similar industrial synthesis for 4-(methylamino)-3-nitrobenzoic acid involves the reaction of 4-chloro-3-nitrobenzoic acid with a 30% aqueous solution of methylamine, followed by heating and pH adjustment to precipitate the product.[8]

Proposed synthetic route for 4-(Cyclohexylamino)-3-nitrobenzoic acid.

Spectroscopic and Analytical Characterization

Following synthesis, the identity and purity of the compound must be rigorously confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR should be employed to confirm the chemical structure. The 1H NMR spectrum is expected to show characteristic signals for the aromatic protons, the cyclohexyl protons, and the amine proton.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the carboxylic acid O-H and C=O stretches, the N-H stretch of the secondary amine, and the N-O stretches of the nitro group.

• Mass Spectrometry (MS): High-resolution mass spectrometry should be used to confirm the molecular weight and elemental composition of the compound.

• Purity Assessment: The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC) and by determining its melting point.

Potential Research Applications and Mechanistic Hypotheses

Based on the extensive literature on N-phenylanthranilic acid derivatives, we can formulate several compelling hypotheses for the potential biological activities of 4-(Cyclohexylamino)-3-nitrobenzoic acid.

Anti-inflammatory Potential

The most prominent and well-documented activity of N-phenylanthranilic acid derivatives is their anti-inflammatory effect.[3][9]

• 3.1.1. Inhibition of Cyclooxygenase (COX) Enzymes: It is highly probable that 4-(Cyclohexylamino)-3-nitrobenzoic acid will exhibit inhibitory activity against COX-1 and/or COX-2. The degree of selectivity for each isoform will be a key determinant of its therapeutic potential and side-effect profile.

• 3.1.2. Modulation of Pro-inflammatory Cytokine Production: Chronic inflammation is often characterized by the overproduction of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. The effect of the compound on the production of these key mediators should be investigated in relevant cell models, such as lipopolysaccharide (LPS)-stimulated macrophages.

Hypothesized mechanism of anti-inflammatory action.

Anticancer Activity

Several derivatives of anthranilic acid have been reported to possess anticancer properties.[4]

• 3.2.1. Targeting Apoptotic Pathways: The compound could be screened for its ability to induce apoptosis in various cancer cell lines. This can be assessed by measuring the activation of caspases and changes in mitochondrial membrane potential.

• 3.2.2. Inhibition of Angiogenesis: The formation of new blood vessels is crucial for tumor growth and metastasis. The anti-angiogenic potential of the compound can be investigated using in vitro models such as the chick chorioallantoic membrane (CAM) assay or endothelial cell tube formation assays.

Sources

• 1. 333340-82-2|4-(Cyclohexylamino)-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 3. itmedicalteam.pl [itmedicalteam.pl]
• 4. asianpubs.org [asianpubs.org]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. ijpsonline.com [ijpsonline.com]
• 8. guidechem.com [guidechem.com]
• 9. ijddr.in [ijddr.in]

Protocols & Analytical Methods

Introduction: The Strategic Importance of Substituted Nitrobenzoic Acids

< . Application Note & Protocol: Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid

Audience: Researchers, scientists, and drug development professionals.

4-(Cyclohexylamino)-3-nitrobenzoic acid is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules. The strategic placement of the cyclohexylamino, nitro, and carboxylic acid groups on the benzene ring provides a versatile scaffold for further chemical modifications. Derivatives of aminobenzoic acids are known to possess a wide range of biological activities, including antimicrobial and cytotoxic properties.[1] The synthesis of this specific molecule serves as an excellent case study in nucleophilic aromatic substitution, a fundamental reaction in modern organic chemistry.

This document provides a detailed, field-proven protocol for the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid. Beyond a mere list of steps, this guide delves into the underlying chemical principles, offering insights into the causality behind experimental choices to ensure both success and safety in the laboratory.

Chemical Reaction Overview

The synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid is achieved via a nucleophilic aromatic substitution (SNAr) reaction. In this process, 4-chloro-3-nitrobenzoic acid is treated with cyclohexylamine. The electron-withdrawing nitro group activates the aromatic ring, making it susceptible to nucleophilic attack by the amine.

Reaction Scheme:

Mechanism Explored: Nucleophilic Aromatic Substitution (SNAr)

Aromatic rings are typically electron-rich and thus resistant to attack by nucleophiles.[2] However, the presence of strong electron-withdrawing groups, such as a nitro group (NO₂), positioned ortho or para to a leaving group (in this case, a halogen) dramatically alters the ring's reactivity.[3][4]

The SNAr mechanism proceeds in two key steps:

• Nucleophilic Attack and Formation of a Meisenheimer Complex: The nucleophile (cyclohexylamine) attacks the carbon atom bonded to the leaving group (chlorine). This initial attack is the rate-determining step as it temporarily disrupts the aromaticity of the ring.[3][5] The resulting intermediate is a resonance-stabilized carbanion known as a Meisenheimer complex.[4] The negative charge is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the nitro group, which stabilizes the intermediate.[4]

• Elimination of the Leaving Group: In the second, faster step, the leaving group (chloride ion) is expelled, and the aromaticity of the ring is restored, yielding the final product.[3]

The following diagram illustrates this mechanistic pathway:

Caption: SNAr reaction mechanism for the synthesis.

Experimental Protocol

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-chloro-3-nitrobenzoic acid	201.56	5.0 g	0.0248	Starting material
Cyclohexylamine	99.17	5.0 mL (4.35 g)	0.0439	Nucleophile (used in excess)
Ethanol (anhydrous)	46.07	50 mL	-	Solvent
Hydrochloric acid (1 M)	36.46	As needed	-	For acidification
Distilled water	18.02	As needed	-	For washing and recrystallization

Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter flask

• pH paper

• Standard laboratory glassware

Safety Precautions

• 4-chloro-3-nitrobenzoic acid: Causes skin and serious eye irritation. May cause respiratory irritation.[6][7][8][9][10]

• Cyclohexylamine: Flammable liquid and vapor. Harmful if swallowed or in contact with skin. Causes severe skin burns and eye damage. Suspected of damaging fertility or the unborn child.[11][12][13]

• Ethanol: Flammable liquid and vapor.

• Hydrochloric acid: Corrosive. Causes severe skin burns and eye damage.

Personal Protective Equipment (PPE): All procedures should be conducted in a well-ventilated fume hood. Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 4-chloro-3-nitrobenzoic acid (5.0 g, 0.0248 mol).

  • Add anhydrous ethanol (50 mL) and a magnetic stir bar.

  • Stir the mixture to dissolve the solid.

  • Carefully add cyclohexylamine (5.0 mL, 0.0439 mol) to the flask. Using an excess of the amine helps to drive the reaction to completion and neutralizes the HCl byproduct.

  • Attach a reflux condenser and begin circulating cool water.

• Reaction:

  • Heat the reaction mixture to a gentle reflux using a heating mantle.

  • Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into 200 mL of cold distilled water while stirring.

  • Acidify the aqueous mixture to a pH of approximately 2-3 by the dropwise addition of 1 M hydrochloric acid. This step protonates the carboxylate group, causing the product to precipitate out of the solution.

  • Collect the resulting yellow precipitate by vacuum filtration using a Büchner funnel.

  • Wash the crude product with several portions of cold distilled water to remove any remaining salts and impurities.

• Purification:

  • The most effective method for purifying the crude product is recrystallization.[14]

  • Transfer the crude solid to a beaker and add a minimal amount of hot ethanol to dissolve it completely.[15][16]

  • If any insoluble impurities remain, perform a hot filtration.[17]

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Characterization

• Melting Point: Determine the melting point of the purified product. A sharp melting point close to the literature value indicates high purity.[15]

• Spectroscopy: Confirm the structure of the final product using techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy.

Workflow Diagram

Caption: Overall workflow for the synthesis and purification.

Conclusion

This protocol outlines a reliable and well-understood method for the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid. By understanding the principles of nucleophilic aromatic substitution and adhering to the detailed procedural steps and safety precautions, researchers can confidently prepare this valuable chemical intermediate for further applications in drug discovery and materials science. The self-validating nature of the protocol, from reaction monitoring to final product characterization, ensures a high degree of scientific integrity.

References

• PubChem. (n.d.). 4-Chloro-3-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.
• Google Patents. (n.d.). Preparation method of 4-aminobenzoic acid and derivatives thereof.

• All In with Dr. Betts. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid [Video]. YouTube. Retrieved from [Link]

• PrepChem.com. (n.d.). A--Preparation of 4-chloro-3-nitrobenzoic acid. Retrieved from [Link]

• Majid, R. (n.d.). Nucleophilic Aromatic Substitution. University of Babylon. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 3-hydroxy-4-nitrobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). PROCESS FOR THE PREPARATION OF 4-HYDROXY-3-NITROBENZOIC ACID.

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• Kapoor, A., et al. (2016). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharmacia Lettre, 8(12), 57-67.

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• MDPI. (2020). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 25(15), 3379.

• State of New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: Cyclohexylamine. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• jezdez1. (2022, November 1). Recrystallisation of benzoic acid [Video]. YouTube. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information: Influence of chloro substituent on mesomorphism of unsymmetrical achiral four-ring bent-core compounds: synthesis and characterisation. Retrieved from [Link]

• ACS Publications. (2023, May 30). Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome. ACS Central Science.

• Thames River Chemical Corp. (2017, July 4). Safety Data Sheet: Cyclohexylamine. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, June 6). Procaine synthesis from 4-nitro benzoic acid [Video]. YouTube. Retrieved from [Link]

• Chad's Prep. (2021, March 16). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Chitkara University. (n.d.). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management.

• Ryan Jeske. (2016, August 15). Recrystallization [Video]. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, December 1). Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks. PubMed Central. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. 4-Chloro-3-nitrobenzoic acid | C7H4ClNO4 | CID 7320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. trc-corp.com [trc-corp.com]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. m.youtube.com [m.youtube.com]
• 16. m.youtube.com [m.youtube.com]
• 17. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed technical guide for the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid, a key chemical intermediate. The synthesis is achieved through a nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of modern organic chemistry. This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth exploration of the reaction mechanism, a step-by-step experimental protocol, safety considerations, and characterization guidelines. By explaining the causality behind experimental choices, this document aims to provide a robust and reproducible methodology.

Introduction and Scientific Background

4-(Cyclohexylamino)-3-nitrobenzoic acid is a disubstituted benzoic acid derivative. Its synthesis is a classic example of nucleophilic aromatic substitution (SNAr), where a nucleophile (cyclohexylamine) displaces a leaving group (chloride) on an aromatic ring. The viability of this reaction is critically dependent on the electronic properties of the aromatic substrate, 4-chloro-3-nitrobenzoic acid.[1]

The presence of a strongly electron-withdrawing nitro group (-NO₂) ortho to the chlorine atom is essential. This group activates the aromatic ring towards nucleophilic attack by stabilizing the negatively charged intermediate through resonance.[2][3] Understanding this principle is fundamental to optimizing reaction conditions and achieving high yields.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The synthesis proceeds via a well-established two-step addition-elimination mechanism.[4]

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of the nucleophilic cyclohexylamine on the carbon atom bearing the chlorine atom. This disrupts the aromaticity of the ring and forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[2] The negative charge is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the nitro group, which provides significant stabilization.[3]

• Elimination and Restoration of Aromaticity: In the second step, the leaving group (chloride ion) is expelled from the Meisenheimer complex. This step restores the aromaticity of the ring, resulting in the formation of the final product, 4-(Cyclohexylamino)-3-nitrobenzoic acid.

The overall reaction is driven by the formation of a stable aromatic product and is facilitated by the electronic activation provided by the nitro group.

Figure 1: S-N-Ar Reaction Mechanism

Detailed Experimental Protocol

This protocol outlines a reliable method for the laboratory-scale synthesis of the target compound.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	M.P. (°C)	Amount	Molar Equiv.
4-Chloro-3-nitrobenzoic acid	96-99-1[1]	201.56	178-180[5]	5.00 g	1.0
Cyclohexylamine	108-91-8	99.17	-17.7	2.70 g (2.93 mL)	1.1
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	891	6.83 g	2.0
N,N-Dimethylformamide (DMF)	68-12-2	73.09	-61	50 mL	-
Hydrochloric Acid (HCl), 2M	7647-01-0	-	-	~25 mL	-
Deionized Water	7732-18-5	18.02	0	As needed	-
Ethyl Acetate	141-78-6	88.11	-83.6	As needed	-
Hexanes	110-54-3	-	-	As needed	-

Equipment

• 100 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Dropping funnel

• Nitrogen/Argon inlet

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders)

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the three-neck flask with a reflux condenser, a magnetic stir bar, and a nitrogen inlet. Ensure the system is under an inert atmosphere.

• Reagent Addition: To the flask, add 4-chloro-3-nitrobenzoic acid (5.00 g, 24.8 mmol), potassium carbonate (6.83 g, 49.6 mmol), and N,N-Dimethylformamide (DMF, 50 mL).

  • Rationale: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SNAr reaction. Potassium carbonate is a crucial base that neutralizes the hydrochloric acid (HCl) formed as a byproduct, driving the reaction to completion. A two-fold excess ensures the reaction medium remains basic.

• Initiation of Reaction: Begin stirring the suspension and add cyclohexylamine (2.93 mL, 27.3 mmol) dropwise over 5 minutes at room temperature.

• Heating: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3 mixture of hexanes:ethyl acetate as the mobile phase).

  • Rationale: Heating provides the necessary activation energy for the reaction to proceed at a reasonable rate. TLC is an essential in-process control to confirm the consumption of the starting material.

• Work-up and Isolation: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture slowly into 250 mL of ice-cold water with stirring.

  • Rationale: This step precipitates the product, which has lower solubility in water, while keeping the inorganic salts (KCl, excess K₂CO₃) dissolved.

• Acidification: Slowly acidify the aqueous mixture to a pH of approximately 2-3 by adding 2M HCl. This step protonates the carboxylate group, ensuring the product precipitates as the free acid. A yellow precipitate should form.

• Filtration: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid precipitate thoroughly with deionized water (3 x 50 mL) to remove any remaining salts and DMF.

• Purification (Recrystallization): Transfer the crude solid to a beaker and recrystallize from an appropriate solvent system, such as an ethanol/water or ethyl acetate/hexanes mixture, to yield the pure 4-(Cyclohexylamino)-3-nitrobenzoic acid as a yellow solid.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight.

Experimental Workflow

Figure 2: Overall Experimental Workflow

Product Characterization

The identity and purity of the synthesized 4-(Cyclohexylamino)-3-nitrobenzoic acid should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the molecular structure.[6] The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons, the cyclohexyl protons, and the amine proton.

• Melting Point: A sharp melting point range is indicative of high purity.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H, C=O (carboxylic acid), and N-O (nitro group) functional groups.

Safety and Hazard Information

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• 4-Chloro-3-nitrobenzoic acid: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][7] Avoid inhalation of dust and contact with skin and eyes.

• Cyclohexylamine: Corrosive and flammable. It can cause severe skin burns and eye damage.

• N,N-Dimethylformamide (DMF): A potential teratogen. Avoid skin contact and inhalation of vapors.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when performing this procedure.

References

• Organic Syntheses. (n.d.). p-NITROBENZOIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.
• Google Patents. (n.d.). Process for recovering 3-nitrobenzoic acid.

• PubChem. (n.d.). 4-Chloro-3-nitrobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-3-nitrobenzoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Google Patents. (n.d.). PROCESS FOR THE PREPARATION OF 4-HYDROXY-3-NITROBENZOIC ACID.

• ResearchGate. (n.d.). Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. Retrieved from [Link]

• PrepChem.com. (n.d.). A--Preparation of 4-chloro-3-nitrobenzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• YouTube. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Material (ESI) for RSC Advances. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vicarious Nucleophilic Substitution (VNS). Retrieved from [Link]

• Google Patents. (n.d.). Preparation of 4-acetamido-3-nitrobenzoic acid.

• Der Pharma Chemica. (n.d.). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be). Retrieved from [Link]

Sources

• 1. 4-Chloro-3-nitrobenzoic acid | C7H4ClNO4 | CID 7320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]
• 6. researchgate.net [researchgate.net]
• 7. file.medchemexpress.com [file.medchemexpress.com]

The Strategic Synthesis of Heterocyclic Scaffolds from 4-(Cyclohexylamino)-3-nitrobenzoic Acid: Application Notes and Protocols

Introduction: Unlocking the Potential of a Versatile Building Block

In the landscape of medicinal chemistry and drug discovery, the quest for novel molecular architectures with potent biological activities is perpetual. Heterocyclic compounds, particularly those containing nitrogen, form the backbone of a vast array of pharmaceuticals. This guide focuses on the synthetic utility of 4-(Cyclohexylamino)-3-nitrobenzoic acid , a strategically functionalized anthranilic acid derivative, as a starting material for the synthesis of valuable heterocyclic systems. The presence of a carboxylic acid, a secondary amine, and a nitro group in a specific ortho-para relationship makes this molecule a powerful precursor for constructing fused heterocyclic rings such as benzimidazoles and quinazolinones. These scaffolds are prevalent in numerous clinically approved drugs, exhibiting a wide range of pharmacological activities including anticancer, anti-inflammatory, and antimicrobial properties.

This document provides detailed protocols and the underlying scientific rationale for the synthesis of key heterocyclic derivatives from 4-(Cyclohexylamino)-3-nitrobenzoic acid. The protocols are designed to be self-validating, with explanations for each experimental choice, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Core Synthetic Strategy: The Reductive Cyclization Pathway

The central theme in the utilization of 4-(Cyclohexylamino)-3-nitrobenzoic acid is a two-stage process:

• Reduction of the Nitro Group: The nitro group at the 3-position is the key to unlocking the cyclization potential of the molecule. Its reduction to an amine is the first and most critical step, generating an in situ ortho-diamine or an anthranilic acid derivative with a free amino group.

• Intramolecular Cyclization: The newly formed amine undergoes a condensation reaction with a suitable electrophile, leading to the formation of the desired heterocyclic ring.

The choice of reducing agent and the cyclizing reagent dictates the final heterocyclic scaffold. Below, we detail the synthesis of two major classes of heterocycles: benzimidazoles and quinazolinones.

Protocol I: Synthesis of 1-Cyclohexyl-1H-benzo[d]imidazole-6-carboxylic acid

This protocol outlines the synthesis of a substituted benzimidazole via a one-pot reductive cyclization. The nitro group is reduced to an amine, which then condenses with a one-carbon electrophile (in this case, derived from formic acid) to form the imidazole ring.

Reaction Scheme:

Application Note: A Robust, Stability-Indicating HPLC Method for Purity Analysis of 4-(Cyclohexylamino)-3-nitrobenzoic acid

Abstract

This application note details a highly specific, linear, and accurate High-Performance Liquid Chromatography (HPLC) method for the determination of purity and the separation of potential impurities from 4-(Cyclohexylamino)-3-nitrobenzoic acid. The method is designed to be stability-indicating, providing a reliable analytical tool for quality control and stability studies in pharmaceutical research and development. The protocol herein is grounded in established chromatographic principles and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction and Method Rationale

4-(Cyclohexylamino)-3-nitrobenzoic acid is a complex molecule containing acidic (carboxylic acid), basic (secondary amine), and neutral chromophoric (nitroaromatic) functional groups. Accurate determination of its purity is critical for ensuring the safety and efficacy of any potential drug product. The development of a successful HPLC method requires careful consideration of the analyte's physicochemical properties to achieve optimal separation and peak shape.

Analyte Physicochemical Considerations

• Acid/Base Properties: The molecule possesses two ionizable centers: a carboxylic acid and a secondary amine. The pKa of the aromatic carboxylic acid is influenced by the electron-withdrawing nitro group, making it more acidic than benzoic acid. The pKa of 3-nitrobenzoic acid is approximately 3.46.[1][2] The cyclohexylamine moiety is a moderately strong base with a pKa around 10.6.[3][4] To ensure consistent retention and sharp, symmetrical peaks, the mobile phase pH must be controlled to maintain the analyte in a single ionic state, preferably fully protonated or deprotonated. An acidic mobile phase (pH < 3) is chosen to protonate the carboxylic acid (suppressing its ionization) and ensure the amine is in its protonated, salt form.

• Hydrophobicity: The presence of a cyclohexyl group and a benzene ring imparts significant non-polar character to the molecule, making it well-suited for reversed-phase chromatography.

• UV Absorbance: The nitroaromatic system provides strong UV absorbance, allowing for sensitive detection. The selection of the optimal wavelength is critical for maximizing the signal-to-noise ratio for both the main component and potential impurities.

Recommended Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system with a UV-Vis or Photodiode Array (PDA) detector. A PDA detector is highly recommended for peak purity analysis.

• Column: A high-purity, end-capped C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Chemicals: HPLC-grade acetonitrile, HPLC-grade water, and analytical-grade phosphoric acid.

• Reference Standard: A well-characterized reference standard of 4-(Cyclohexylamino)-3-nitrobenzoic acid (purity >99.5%).

• Sample Diluent: A mixture of acetonitrile and water (e.g., 50:50 v/v) is typically suitable.

Chromatographic Method and Protocol

Optimized Chromatographic Conditions

The following conditions were optimized to provide robust separation of the main peak from potential process impurities and degradation products.

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Provides excellent retention and resolution for compounds with significant hydrophobic character.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidic pH (~2.5) ensures protonation of the carboxylic acid, leading to better peak shape and retention.
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting non-polar compounds.
Gradient Elution	0-20 min: 30% to 80% B20-25 min: 80% to 30% B25-30 min: 30% B (Equilibration)	A gradient is essential to elute potential impurities with a wide range of polarities and to ensure the main peak is well-resolved.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times and peak shapes.
Detection Wavelength	254 nm	Nitroaromatic compounds typically exhibit strong absorbance around 254 nm, offering high sensitivity.[5]
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.

Step-by-Step Analytical Protocol

• Mobile Phase Preparation:

  • Prepare Mobile Phase A by adding 1.0 mL of phosphoric acid to 1000 mL of HPLC-grade water. Filter and degas.

  • Mobile Phase B is HPLC-grade acetonitrile.

• Standard Solution Preparation (Example: 0.1 mg/mL):

  • Accurately weigh approximately 10 mg of the 4-(Cyclohexylamino)-3-nitrobenzoic acid reference standard.

  • Transfer to a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the sample diluent. Sonicate if necessary to ensure complete dissolution.

• Sample Solution Preparation (Example: 0.1 mg/mL):

  • Accurately weigh approximately 10 mg of the sample to be tested.

  • Transfer to a 100 mL volumetric flask and prepare as described for the standard solution.

• System Equilibration:

  • Purge the HPLC system with the mobile phases.

  • Equilibrate the column with the initial mobile phase conditions (30% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Testing (SST):

  • Before sample analysis, perform five replicate injections of the standard solution.

  • The system is deemed suitable for analysis if it meets the criteria outlined in Table 2. This is a mandatory step to ensure the chromatographic system is performing adequately.[6][7]

Parameter	USP <621> Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can indicate undesirable secondary interactions with the stationary phase.[8]
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and peak sharpness.
% RSD of Peak Area	≤ 2.0% for 5 replicates	Demonstrates the precision of the injection and detection system.[8]
% RSD of Retention Time	≤ 1.0% for 5 replicates	Indicates the stability of the pump and mobile phase composition.

• Analysis Sequence:

  • Inject a blank (diluent) to ensure no carryover or system contamination.

  • Perform the five SST injections of the standard.

  • Inject the sample solutions in duplicate.

  • Inject a standard solution after every 6-10 sample injections to bracket the samples and monitor system performance.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the sample using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation Protocol (ICH Q2(R1))

The objective of analytical procedure validation is to demonstrate its suitability for the intended purpose.[9] The following protocol outlines the key validation parameters.

Validation Workflow

Caption: Logical flow of the HPLC method validation process.

Validation Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze blank, placebo, and stressed samples (acid, base, peroxide, heat, light). Use a PDA detector to assess peak purity of the analyte peak in the presence of impurities/degradants.	The analyte peak should be free from co-eluting peaks (peak purity angle < purity threshold).
Linearity	Prepare at least five concentrations across a range (e.g., 50% to 150% of the nominal concentration). Plot peak area vs. concentration and perform linear regression.[9]	Correlation coefficient (r²) ≥ 0.999.
Range	The range is established from the linearity study.[9]	For assay, typically 80% to 120% of the test concentration.[9]
Accuracy	Perform spike-recovery experiments at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be within 98.0% to 102.0%.
Precision	Repeatability: Analyze six replicate preparations of the sample at 100% concentration on the same day.Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	%RSD ≤ 2.0% for both repeatability and intermediate precision.
Robustness	Introduce small, deliberate variations to the method parameters (e.g., Flow Rate ±0.1 mL/min, Column Temp ±2°C, Mobile Phase pH ±0.2).	System suitability parameters must still be met. Retention time and peak area should show no significant changes.

Conclusion

The HPLC method described provides a comprehensive and robust system for the purity determination of 4-(Cyclohexylamino)-3-nitrobenzoic acid. By integrating system suitability tests and adhering to a rigorous validation protocol based on ICH guidelines, this method ensures trustworthy and reproducible results, making it an invaluable tool for quality control in a regulated pharmaceutical environment.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. USP. Available from: [Link]

• PubChem. 4-Chloro-3-nitrobenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. White Paper. Available from: [Link]

• PubChem. 4-Hydroxy-3-nitrobenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• PubMed. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography. National Library of Medicine. Available from: [Link]

• Restek. System suitability Requirements for a USP HPLC Method. Available from: [Link]

• Environmental Protection Agency. Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). EPA. Available from: [Link]

• PubChem. 3-Nitrobenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• MicroSolv Technology Corporation. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. Application Note. Available from: [Link]

• ResearchGate. Stability-indicating RP-HPLC method for simultaneous determination of methoxsalen and p-aminobenzoic acid in binary combination. Available from: [Link]

• European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. Available from: [Link]

• Wikipedia. 3-Nitrobenzoic acid. Available from: [Link]

• PubChem. 4-(Methylamino)-3-nitrobenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• Pharmaguideline. System Suitability in HPLC Analysis. Available from: [Link]

• SIELC Technologies. HPLC Separation of Isomers of Aminobenzoic Acid. Available from: [Link]

• Waters Corporation. Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Application Note. Available from: [Link]

• Taylor & Francis Online. DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Available from: [Link]

• Wikipedia. Cyclohexylamine. Available from: [Link]

• International Council for Harmonisation. Quality Guidelines. ICH. Available from: [Link]

• Wikipedia. 4-Nitrobenzoic acid. Available from: [Link]

• ACS Publications. Ion-Pair RP-HPLC Determination of Sugars, Amino Sugars, and Uronic Acids after Derivatization with p-Aminobenzoic Acid. Analytical Chemistry. Available from: [Link]

• U.S. Food & Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available from: [Link]

• Cheméo. Chemical Properties of Benzoic acid, 3-nitro- (CAS 121-92-6). Available from: [Link]

• YouTube. System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. Available from: [Link]

• Chromatography Online. Are You Sure You Understand USP <621>?. Available from: [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 4-Aminobenzoic acid. Available from: [Link]

• Loba Chemie. 3-NITROBENZOIC ACID. Article No. 04949. Available from: [Link]

• ResearchGate. Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV. Available from: [Link]

• Scribd. USP-NF 621 Chromatography. Available from: [Link]

• YouTube. ICH Q2 Validation of Analytical Procedures. Available from: [Link]

• Quora. Which one is more basic, ammonia or cyclohexylamine?. Available from: [Link]

• PubChem. N-Methylcyclohexylamine. National Center for Biotechnology Information. Available from: [Link]

• ACS Publications. Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. Available from: [Link]

Sources

• 1. 3-Nitrobenzoic acid | C7H5NO4 | CID 8497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. Cyclohexylamine CAS#: 108-91-8 [m.chemicalbook.com]
• 4. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 5. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 6. agilent.com [agilent.com]
• 7. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 8. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 9. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid

Welcome to the technical support guide for the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this synthesis. The core of this process is a nucleophilic aromatic substitution (SNAr) reaction, a powerful but nuanced transformation. This guide provides in-depth, experience-driven advice to ensure a successful and high-purity synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid, focusing on the underlying chemical principles.

Question 1: My reaction seems to be incomplete, and I'm isolating a significant amount of unreacted 4-chloro-3-nitrobenzoic acid. What are the likely causes and how can I improve the conversion?

Answer: Incomplete conversion is a frequent issue in nucleophilic aromatic substitution (SNAr) reactions. The primary cause is often insufficient reaction time, inadequate temperature, or suboptimal stoichiometry and base concentration.

• Causality: The SNAr reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged intermediate known as a Meisenheimer complex.[1] The formation of this complex is typically the rate-determining step.[1][2] If the reaction conditions are not sufficiently forcing, the reaction may not proceed to completion. The reaction also produces hydrochloric acid (HCl) as a byproduct, which will protonate the cyclohexylamine nucleophile, rendering it unreactive. Therefore, a base is essential to neutralize the HCl and maintain the concentration of the free amine.

• Troubleshooting & Preventative Measures:

  • Stoichiometry: Ensure at least two equivalents of cyclohexylamine are used. One equivalent acts as the nucleophile, and the second equivalent acts as a base to neutralize the generated HCl. Alternatively, use a slight excess of cyclohexylamine (e.g., 1.1-1.2 equivalents) in combination with an additional, non-nucleophilic base like triethylamine (TEA) or potassium carbonate (K₂CO₃).

  • Temperature: Gently heating the reaction mixture is often necessary to drive the reaction to completion. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). A typical starting point is 60-80 °C in a solvent like ethanol or dimethylformamide (DMF).

  • Solvent Choice: A polar aprotic solvent like DMF or dimethyl sulfoxide (DMSO) can accelerate SNAr reactions by solvating the cation of the base and leaving the nucleophile more reactive. However, these solvents can be difficult to remove, so ethanol or isopropanol are often practical choices.

Question 2: I've noticed an impurity in my product with a different retention time/spot on TLC. What could this be, and how can I prevent it?

Answer: The most probable side product, other than unreacted starting material, is 4-hydroxy-3-nitrobenzoic acid . This arises from the hydrolysis of the starting material, 4-chloro-3-nitrobenzoic acid.

• Causality: The presence of water in the reaction mixture, especially under basic conditions and at elevated temperatures, can lead to the hydroxide ion (or water itself) acting as a competing nucleophile, displacing the chloride.[3][4] The electron-withdrawing nitro group activates the ring towards nucleophilic attack by both amines and hydroxide.[3]

• Troubleshooting & Preventative Measures:

  • Anhydrous Conditions: Use dry solvents and reagents to minimize the presence of water. While stringent anhydrous conditions (e.g., argon atmosphere) are not always necessary, using freshly opened or properly dried solvents is good practice.

  • Control of Basicity and Temperature: Avoid using strong aqueous bases like sodium hydroxide if possible, as this significantly increases the concentration of the competing hydroxide nucleophile. If a base is necessary, a tertiary amine like triethylamine is a better choice. Running the reaction at the lowest effective temperature can also help to suppress this side reaction.

Question 3: Could the product, 4-(cyclohexylamino)-3-nitrobenzoic acid, react further with the starting material?

Answer: This is a valid concern. The product is a secondary amine and could theoretically act as a nucleophile, attacking another molecule of 4-chloro-3-nitrobenzoic acid to form a tertiary amine side product.

• Causality: This would be a second SNAr reaction. However, this pathway is generally considered a minor one in this specific case for two key reasons:

  • Steric Hindrance: The bulky cyclohexyl group on the nitrogen of the product sterically hinders its approach to the electrophilic carbon on the starting material.

  • Electronic Effects: The product amine is less nucleophilic than the starting cyclohexylamine. The electron-withdrawing nature of the substituted benzene ring reduces the electron density on the nitrogen atom.

• Preventative Measures:

  • Stoichiometry Control: Avoid a large excess of the starting 4-chloro-3-nitrobenzoic acid.

  • Slow Addition: Adding the 4-chloro-3-nitrobenzoic acid slowly to the solution of cyclohexylamine can help to maintain a low concentration of the electrophile, favoring the primary reaction.

Summary of Potential Side Products

Side Product	Structure	Causality	Identification
Unreacted Starting Material	4-chloro-3-nitrobenzoic acid	Incomplete reaction (insufficient time, temperature, or base).	TLC, HPLC, ¹H NMR
Hydrolysis Product	4-hydroxy-3-nitrobenzoic acid	Presence of water in the reaction mixture, especially with base and heat.	TLC, HPLC, ¹H NMR, Mass Spectrometry
Tertiary Amine	N-(4-carboxy-2-nitrophenyl)-N-cyclohexyl-4-amino-3-nitrobenzoic acid	Reaction of the product with the starting material. Generally a minor product.	HPLC, Mass Spectrometry

Experimental Protocols

Protocol 1: Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid

This protocol is a representative procedure designed to minimize side product formation.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-3-nitrobenzoic acid (1.0 eq).

• Reagent Addition: Add ethanol (5-10 mL per gram of starting material) followed by cyclohexylamine (2.2 eq).

• Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) and stir. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate with a few drops of acetic acid). The reaction is typically complete within 4-8 hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Acidify the mixture with 1M HCl until the pH is approximately 2-3. This will protonate the excess cyclohexylamine and precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water to remove any remaining cyclohexylamine hydrochloride.

  • Dry the product under vacuum.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude product in a test tube and add a few drops of a potential recrystallization solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture). Heat the mixture to boiling. A good solvent will dissolve the product when hot but not when cold.

• Recrystallization:

  • Dissolve the crude product in a minimum amount of the hot recrystallization solvent.

  • If the solution is colored, you can add a small amount of activated carbon and hot filter the solution to remove colored impurities.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent.

  • Dry the crystals under vacuum.

Reaction and Side Product Pathways

The following diagram illustrates the desired reaction pathway and the formation of the most common side products.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 4-(Cyclohexylamino)-3-nitrobenzoic acid

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting challenges encountered during the purification of 4-(Cyclohexylamino)-3-nitrobenzoic acid. Leveraging extensive experience in synthetic and medicinal chemistry, this document outlines the causal relationships behind experimental choices and provides self-validating protocols to ensure the highest degree of scientific integrity.

Introduction to Purification Challenges

The purification of 4-(Cyclohexylamino)-3-nitrobenzoic acid (Molecular Formula: C₁₃H₁₆N₂O₄, Molecular Weight: 264.28 g/mol ) presents a unique set of challenges primarily stemming from its synthesis. The most common synthetic route involves the nucleophilic aromatic substitution of 4-chloro-3-nitrobenzoic acid with cyclohexylamine. This reaction, while generally efficient, can lead to a crude product contaminated with unreacted starting materials and potential side products. The key to successful purification lies in understanding the physicochemical properties of the target molecule and its likely impurities.

This guide will focus on the most prevalent issues encountered and provide robust, field-tested solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-(Cyclohexylamino)-3-nitrobenzoic acid?

A1: Based on the typical synthesis, the primary impurities are:

• Unreacted 4-chloro-3-nitrobenzoic acid: The electrophilic starting material.

• Excess cyclohexylamine: The nucleophilic starting material, often used in excess to drive the reaction to completion.

• Isomeric impurities: Depending on the purity of the starting 4-chloro-3-nitrobenzoic acid, other isomers may be present.

Q2: My crude product is a sticky oil or an amorphous solid that is difficult to handle. What is the likely cause?

A2: This is a common issue and is often due to the presence of excess cyclohexylamine, which is a liquid at room temperature. The basic nature of the amine can also form salts with the acidic product, leading to a non-crystalline mixture. An initial workup to remove the excess amine is crucial before attempting crystallization.

Q3: I am struggling to find a suitable single solvent for recrystallization. What are my options?

A3: 4-(Cyclohexylamino)-3-nitrobenzoic acid possesses both polar (carboxylic acid, nitro group) and non-polar (cyclohexyl group, aromatic ring) functionalities, which can make finding a single ideal recrystallization solvent challenging. A mixed-solvent system is often the most effective approach.

Q4: How can I effectively monitor the progress of my purification?

A4: Thin Layer Chromatography (TLC) is an excellent in-process tool for a quick assessment of purity. For quantitative analysis and final purity confirmation, High-Performance Liquid Chromatography (HPLC) is the recommended method.

Troubleshooting Guide

Problem 1: Low Yield After Recrystallization

Potential Cause	Troubleshooting Action	Scientific Rationale
Incorrect solvent choice	Perform a systematic solvent screen with small amounts of crude material. Test a range of solvents with varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures with water or hexanes).	The ideal recrystallization solvent should dissolve the compound when hot but have low solubility when cold.[1][2]
Using too much solvent	Use the minimum amount of hot solvent required to fully dissolve the crude product.	Excessive solvent will keep more of the product in solution upon cooling, thereby reducing the recovery.[3]
Cooling the solution too quickly	Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.	Rapid cooling can lead to the formation of small, impure crystals or precipitation of the compound as an oil. Slow cooling promotes the growth of larger, purer crystals.[1]
Premature crystallization during hot filtration	Ensure the filtration apparatus (funnel and receiving flask) is pre-heated. Use a stemless funnel to prevent clogging.	This prevents the product from crystallizing out on the cold surfaces of the filtration apparatus, which would lead to loss of product.

Problem 2: Product Purity Does Not Improve After Recrystallization

Potential Cause	Troubleshooting Action	Scientific Rationale
Co-crystallization of impurities	If the starting material (4-chloro-3-nitrobenzoic acid) is a major impurity, consider an acid-base extraction prior to recrystallization.	The starting material and product have similar polarities, which can lead to co-crystallization. An acid-base extraction can selectively separate the more acidic starting material.
Incomplete removal of colored impurities	Treat the hot solution with a small amount of activated charcoal before filtration.	Activated charcoal has a high surface area and can adsorb colored impurities.[3]
Formation of an oil instead of crystals	Try a different solvent system or a lower initial concentration of the solute in the hot solvent. Seeding the solution with a pure crystal can also induce crystallization.	"Oiling out" occurs when the solubility of the compound in the solvent is exceeded at a temperature above its melting point.

Experimental Protocols

Protocol 1: Acid-Base Extraction for Removal of Unreacted Starting Materials

This protocol is designed to separate the acidic product from the basic cyclohexylamine and potentially unreacted acidic starting material with different pKa.

• Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl) to remove excess cyclohexylamine.

• To separate the product from the more acidic 4-chloro-3-nitrobenzoic acid, extract the organic layer with a dilute aqueous base solution (e.g., 1 M NaHCO₃). The product should remain in the organic layer while the more acidic starting material is extracted into the aqueous layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the partially purified product.

Protocol 2: Recrystallization of 4-(Cyclohexylamino)-3-nitrobenzoic acid

This protocol provides a starting point for developing an optimized recrystallization procedure.

• Solvent Selection: Based on the structure, a mixed solvent system of ethanol/water or isopropanol/water is a good starting point.

• Dissolution: Place the crude material in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., ethanol) and heat the mixture to a gentle boil.

• Achieve Saturation: Continue adding the primary solvent in small portions until the solid dissolves completely.

• Induce Crystallization: Add the anti-solvent (e.g., water) dropwise to the hot solution until a slight turbidity persists. Add a few drops of the primary solvent to redissolve the precipitate and obtain a clear, saturated solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Isolation: Once crystal formation appears complete, cool the flask in an ice bath for at least 30 minutes to maximize yield.

• Filtration: Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: HPLC Method for Purity Analysis

The following conditions are a starting point and may require optimization for your specific system and impurity profile.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Start with a higher percentage of A and gradually increase the percentage of B. A typical gradient might be 95:5 (A:B) to 5:95 (A:B) over 20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm or a wavelength determined by a UV scan of the compound.
Injection Volume	10 µL

Visualization of Workflows

Purification Workflow

Caption: General workflow for the purification and analysis of 4-(Cyclohexylamino)-3-nitrobenzoic acid.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low purity after initial recrystallization.

Safety Information

• 4-chloro-3-nitrobenzoic acid (Starting Material): Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Cyclohexylamine (Starting Material): Corrosive and flammable. Handle with extreme care in a fume hood.

• 4-(Cyclohexylamino)-3-nitrobenzoic acid (Product): While specific data is limited, it should be handled as a potentially hazardous chemical. Assume it may have similar irritant properties to its precursors.

Always consult the Safety Data Sheet (SDS) for all chemicals used in your procedures.

References

• PubChem. 4-Chloro-3-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

• HBCSE. Recrystallization. [Link]

• Google Patents. Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.

• University of California, Irvine. The Recrystallization of Benzoic Acid. [Link]

• PrepChem. A--Preparation of 4-chloro-3-nitrobenzoic acid. [Link]

• ResearchGate. Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. [Link]

• Google P

• University of Colorado Boulder. Recrystallization. [Link]

Sources

• 1. 4-Fluoro-3-nitrobenzoic acid | CAS#:453-71-4 | Chemsrc [chemsrc.com]
• 2. 4-(Cyclohexylamino)-3-nitrobenzoic acid | CymitQuimica [cymitquimica.com]
• 3. CA2412718C - Viral polymerase inhibitors - Google Patents [patents.google.com]

Strategies to minimize byproduct formation in aromatic substitutions

Welcome to the Technical Support Center for Aromatic Substitution Reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments, focusing on minimizing byproduct formation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring you can adapt and overcome challenges in your synthetic work.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the fundamental principles for controlling regioselectivity in electrophilic aromatic substitution (EAS)?

  • How can I prevent polysubstitution in my reactions?

  • What factors should I consider when choosing a catalyst for my Friedel-Crafts reaction to minimize side products?

  • When should I be concerned about ipso-substitution, and how can I avoid it?

• Troubleshooting Guides

  • Problem: Poor ortho/para vs. meta selectivity in my EAS reaction.

  • Problem: My Friedel-Crafts alkylation is yielding a mixture of polyalkylated products.

  • Problem: I am observing significant amounts of rearranged products in my Friedel-Crafts alkylation.

  • Problem: My nitration reaction is producing dinitrated and other undesirable byproducts.

  • Problem: My nucleophilic aromatic substitution (NAS) reaction is sluggish or not proceeding to completion.

• Experimental Protocols & Methodologies

  • Protocol 1: Utilizing a Blocking Group to Achieve High ortho-Selectivity.

  • Protocol 2: A Step-by-Step Guide to a Rearrangement-Free Friedel-Crafts Acylation.

• References

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles for controlling regioselectivity in electrophilic aromatic substitution (EAS)?

A1: The regioselectivity in EAS reactions is primarily governed by the electronic nature of the substituent already present on the aromatic ring. Substituents can be broadly classified into two categories:

• ortho-, para--directors: These groups direct incoming electrophiles to the positions ortho (adjacent) and para (opposite) to themselves. This is because they donate electron density to the aromatic ring, stabilizing the carbocation intermediate (the arenium ion or Wheland intermediate) formed during the reaction.[1][2] Activating groups, such as alkyl, hydroxyl (-OH), and amino (-NH2) groups, are ortho-, para--directors.[3][4] Halogens are also ortho-, para--directors but are deactivating overall due to their inductive electron-withdrawing effect.[5]

• meta--directors: These groups direct incoming electrophiles to the meta position. They are electron-withdrawing groups that destabilize the arenium ion, particularly when the positive charge is located on the carbon bearing the substituent (which occurs in ortho and para attack).[3][6] Examples include nitro (-NO2), cyano (-CN), and carbonyl groups.

The final ortho/para ratio is also influenced by steric effects . Bulky substituents on the ring or a bulky incoming electrophile will disfavor substitution at the more sterically hindered ortho position, leading to a higher proportion of the para product.[5]

Q2: How can I prevent polysubstitution in my reactions?

A2: Polysubstitution is a common issue, especially when the initial substitution reaction introduces an activating group onto the aromatic ring. For instance, in Friedel-Crafts alkylation, the newly added alkyl group activates the ring, making it more susceptible to further alkylation than the starting material.[7]

Here are key strategies to minimize polysubstitution:

• Control Stoichiometry: Use a large excess of the aromatic substrate relative to the electrophile. This increases the probability that the electrophile will react with an unsubstituted ring rather than a mono-substituted one.[8][9]

• Temperature Control: Lowering the reaction temperature can often reduce the rate of the second substitution reaction more significantly than the first, thus favoring mono-substitution.

• Use a Deactivating Reaction: For reactions like Friedel-Crafts, consider using acylation instead of alkylation. The acyl group is deactivating and prevents further substitution.[7] The acyl group can later be reduced to an alkyl group if desired.

Q3: What factors should I consider when choosing a catalyst for my Friedel-Crafts reaction to minimize side products?

A3: The choice of a Lewis acid catalyst is critical in Friedel-Crafts reactions. A catalyst that is too strong can lead to unwanted side reactions.

• Catalyst Activity: The reactivity of the aromatic ring should guide your choice. For highly reactive (activated) rings, a milder Lewis acid (e.g., FeCl3, ZnCl2) is often sufficient and can reduce the incidence of side reactions. For less reactive (deactivated) rings, a stronger Lewis acid like AlCl3 may be necessary.[10]

• Substrate Compatibility: Be aware of potential interactions between the catalyst and substituents on your aromatic ring. For example, Friedel-Crafts reactions are generally not successful with rings containing strongly deactivating groups like -NO2 or -NH2, as these can form complexes with the Lewis acid catalyst and deactivate it.[7]

Q4: When should I be concerned about ipso-substitution, and how can I avoid it?

A4: Ipso-substitution is a reaction where the incoming electrophile displaces a substituent already present on the ring, rather than a hydrogen atom.[1] This can be an undesired side reaction.

You should be particularly concerned about ipso-substitution when your aromatic ring has substituents that can be good leaving groups, such as silyl groups, carboxylic acid groups, or in some cases, alkyl groups (especially tert-butyl).[1] Reversible reactions like sulfonation can also lead to ipso-substitution products under certain conditions.

To avoid unwanted ipso-substitution:

• Choose Your Substituents Wisely: If possible, avoid using starting materials with substituents that are prone to being displaced.

• Reaction Conditions: Carefully control reaction conditions such as temperature and reaction time. In some cases, kinetic control (lower temperature, shorter reaction time) may favor the desired substitution over the thermodynamically favored ipso-product.

Troubleshooting Guides

Problem: Poor ortho/para vs. meta selectivity in my EAS reaction.

Potential Cause	Explanation	Recommended Solution
Incorrect understanding of directing group effects	The substituent on your starting material may not be directing as you expect.	Re-evaluate the electronic properties of your substituent. Electron-donating groups are typically ortho, para-directing, while electron-withdrawing groups are meta-directing.[3][4]
Reaction is under thermodynamic control	In some reversible reactions like sulfonation, the product distribution can change with temperature and time, favoring the more stable isomer.[11]	For kinetic control and the faster-forming product, run the reaction at a lower temperature for a shorter duration. For the thermodynamically more stable product, use higher temperatures.
Steric hindrance is too high for ortho substitution	A bulky substituent on the ring or a large electrophile can prevent reaction at the ortho position.[5]	If ortho substitution is desired, consider using a smaller electrophile if possible. If para is the main goal, a bulkier directing group can be advantageous.

Problem: My Friedel-Crafts alkylation is yielding a mixture of polyalkylated products.

Potential Cause	Explanation	Recommended Solution
The product is more reactive than the starting material	The newly added alkyl group activates the ring, making it more susceptible to further alkylation.[7]	Use a large excess of the aromatic substrate to increase the probability of the electrophile reacting with the starting material.[8][9]
Reaction temperature is too high	Higher temperatures can provide the activation energy needed for subsequent alkylations.	Perform the reaction at a lower temperature to favor mono-alkylation.
Inherent limitation of the reaction	Friedel-Crafts alkylation is prone to polyalkylation.	Consider an alternative synthetic route. Perform a Friedel-Crafts acylation, which introduces a deactivating acyl group, followed by reduction of the carbonyl to an alkyl group.[7]

Problem: I am observing significant amounts of rearranged products in my Friedel-Crafts alkylation.

Potential Cause	Explanation	Recommended Solution
Carbocation rearrangement	The intermediate carbocation formed from the alkyl halide can rearrange to a more stable carbocation (e.g., a primary to a secondary or tertiary carbocation).	Use an alkyl halide that will form a stable carbocation without rearrangement (e.g., a tertiary alkyl halide). Alternatively, use Friedel-Crafts acylation followed by reduction, as the acylium ion intermediate does not rearrange.[7]

Problem: My nitration reaction is producing dinitrated and other undesirable byproducts.

Potential Cause	Explanation	Recommended Solution
Reaction conditions are too harsh	High temperatures and highly concentrated acids can lead to multiple nitrations, especially on activated rings.[12][13]	Carefully control the temperature, often keeping it below 50°C for benzene and even lower for more activated substrates like phenol.[12][14] Use a less concentrated nitric acid solution or a milder nitrating agent.
Substrate is highly activated	Phenols and anilines are very reactive and can be easily over-nitrated.[15]	For highly activated substrates, use milder nitrating conditions, such as dilute nitric acid. For anilines, it is common to first protect the amino group by converting it to an amide. This reduces its activating effect and prevents unwanted side reactions.

Problem: My nucleophilic aromatic substitution (NAS) reaction is sluggish or not proceeding to completion.

Potential Cause	Explanation	Recommended Solution
Aromatic ring is not sufficiently electron-poor	NAS reactions require the presence of strong electron-withdrawing groups (e.g., -NO2) positioned ortho or para to the leaving group to activate the ring towards nucleophilic attack.[16]	Ensure your substrate has appropriate electron-withdrawing groups in the correct positions. If not, you may need to consider a different synthetic strategy.
Poor leaving group	The rate of NAS can be influenced by the nature of the leaving group.	While not always the rate-determining step, a better leaving group can improve reaction efficiency. The typical order of leaving group ability in NAS is F > Cl > Br > I, which is opposite to SN1/SN2 reactions.[17]
Nucleophile is not strong enough	A more potent nucleophile can increase the reaction rate.	Consider using a stronger nucleophile or increasing its concentration.

Experimental Protocols & Methodologies

Protocol 1: Utilizing a Blocking Group to Achieve High ortho-Selectivity

Objective: To synthesize ortho-bromotoluene with high selectivity, avoiding the formation of the isomeric para-bromotoluene.

Principle: The sulfonic acid group (-SO3H) can be used as a "blocking group." It is a bulky meta-director that can be introduced into the para position of toluene. With the para position blocked, subsequent bromination is directed to the ortho position. The sulfonic acid group can then be easily removed.[18][19]

Workflow Diagram:

Caption: Workflow for ortho-selective bromination using a blocking group.

Step-by-Step Methodology:

• Sulfonation (Blocking the para position):

  • In a flask equipped with a stirrer and a reflux condenser, carefully add toluene to an excess of fuming sulfuric acid at 0°C.

  • Allow the mixture to warm to room temperature and stir for 2-3 hours. The bulky sulfonic acid group will preferentially add to the less sterically hindered para position.

  • Pour the reaction mixture over ice and collect the precipitated p-toluenesulfonic acid by filtration.

• Bromination (Directing to the ortho position):

  • Dissolve the dried p-toluenesulfonic acid in a suitable solvent (e.g., acetic acid).

  • Add a catalytic amount of iron(III) bromide (FeBr3).

  • Slowly add one equivalent of bromine (Br2) to the mixture, maintaining a low temperature (0-5°C).

  • Stir until the reaction is complete (monitored by TLC or GC). The bromine will substitute at the ortho position as the para position is blocked.

• Desulfonation (Removing the blocking group):

  • To the reaction mixture from the previous step, add dilute sulfuric acid.

  • Heat the mixture to reflux. The sulfonation reaction is reversible, and at high temperatures with dilute acid, the sulfonic acid group is removed as SO3 gas.[19]

  • After cooling, extract the desired ortho-bromotoluene with an organic solvent, wash, dry, and purify by distillation or chromatography.

Protocol 2: A Step-by-Step Guide to a Rearrangement-Free Friedel-Crafts Acylation

Objective: To synthesize propylbenzene without the formation of the rearranged isopropylbenzene byproduct.

Principle: Friedel-Crafts alkylation with 1-chloropropane would lead to significant amounts of isopropylbenzene due to carbocation rearrangement. To avoid this, we will use Friedel-Crafts acylation with propanoyl chloride, followed by a Clemmensen or Wolff-Kishner reduction of the resulting ketone. The acylium ion intermediate in the acylation step does not undergo rearrangement.[7]

Reaction Scheme Diagram:

Caption: Rearrangement-free synthesis of propylbenzene via acylation-reduction.

Step-by-Step Methodology:

• Friedel-Crafts Acylation:

  • To a stirred suspension of anhydrous aluminum chloride (AlCl3) in an excess of dry benzene at 0-5°C, slowly add propanoyl chloride.

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours, or until the reaction is complete.

  • Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer, wash with water and sodium bicarbonate solution, dry over an anhydrous salt (e.g., MgSO4), and remove the excess benzene by distillation. The crude product is propiophenone.

• Clemmensen Reduction:

  • Prepare amalgamated zinc by stirring zinc powder with a dilute solution of mercury(II) chloride.

  • Add the crude propiophenone, concentrated hydrochloric acid, and water to the amalgamated zinc.

  • Heat the mixture under reflux for several hours.

  • After cooling, separate the organic layer, wash, dry, and purify by distillation to obtain pure propylbenzene.

References

• Wikipedia. Electrophilic aromatic substitution. [Link]

• Ashenhurst, J. (2017, November 9). Electrophilic Aromatic Substitution: The Mechanism. Master Organic Chemistry. [Link]

• Ashenhurst, J. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Evans, M. (2023, January 15). Regioselectivity in Electrophilic Aromatic Substitutions. YouTube. [Link]

• Ashenhurst, J. (2025, February 28). The Six Key Electrophilic Aromatic Substitution Reactions. Master Organic Chemistry. [Link]

• The Organic Chemistry Tutor. (2018, May 9). Electrophilic Aromatic Substitution Reactions Made Easy!. YouTube. [Link]

• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024, April 2). 16.3: Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction. [Link]

• Chemistry LibreTexts. (2023, January 14). 16.6: An Explanation of Substituent Effects. [Link]

• Chemistry LibreTexts. (2023, January 4). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. [Link]

• Chemguide. The nitration of benzene - electrophilic substitution. [Link]

• Chemistry LibreTexts. (2020, June 21). 4.9: Halogenation, Sulfonation, and Nitration of Aromatic Compounds. [Link]

• Dalal Institute. Aromatic Nucleophilic Substitution. [Link]

• LECTURE 3 (e) Ipso-Substitution. [Link]

• Stack Exchange. (2024, November 11). Why is mononitration of phenol carried out at low temperatures?. [Link]

• Ashenhurst, J. (2018, November 26). Aromatic Synthesis (3) – Sulfonyl Blocking Groups. Master Organic Chemistry. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Pharmaguideline. Reactions of Benzene - Nitration, Sulphonation, Halogenation- Reactivity. [Link]

Sources

• 1. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. byjus.com [byjus.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. ch.ic.ac.uk [ch.ic.ac.uk]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Reactions of Benzene - Nitration, Sulphonation, Halogenation- Reactivity | Pharmaguideline [pharmaguideline.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. dalalinstitute.com [dalalinstitute.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation Methods for 4-(Cyclohexylamino)-3-nitrobenzoic acid

Introduction: The Critical Role of Purity in Drug Development

In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like 4-(Cyclohexylamino)-3-nitrobenzoic acid, a key intermediate in the synthesis of various potential therapeutic agents, rigorous purity validation is paramount. Even minute impurities can alter pharmacological and toxicological profiles, leading to unforeseen adverse effects or diminished therapeutic benefit.

This guide provides a comprehensive comparison of essential analytical methodologies for the purity validation of 4-(Cyclohexylamino)-3-nitrobenzoic acid. We will delve into the rationale behind the selection of specific techniques, present detailed experimental protocols, and offer comparative data to guide researchers, scientists, and drug development professionals in establishing a robust purity assessment strategy. Our approach is grounded in the principles of scientific integrity, ensuring that each described protocol is a self-validating system, supported by authoritative references.

Understanding the Impurity Profile: A Prerequisite for Method Selection

The selection of appropriate analytical techniques hinges on a thorough understanding of the potential impurities that may arise during the synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic acid. While a specific, publicly available synthesis route for this exact molecule is not extensively documented, we can infer a likely synthetic pathway and its associated potential impurities based on the well-established chemistry of related compounds. A probable synthesis involves the nucleophilic substitution of a halogenated nitrobenzoic acid with cyclohexylamine.

Based on this, potential impurities can be categorized as:

• Starting Materials: Unreacted 4-chloro-3-nitrobenzoic acid and excess cyclohexylamine.

• Isomeric Impurities: Positional isomers that may form during the nitration of the benzoic acid precursor, such as 4-(cyclohexylamino)-5-nitrobenzoic acid.

• Byproducts: Compounds formed from side reactions, for instance, dinitro derivatives or products of hydrolysis.[1]

• Residual Solvents: Organic volatile chemicals used during the synthesis and purification process.[2]

• Elemental Impurities: Trace metals that may be introduced from catalysts, reagents, or manufacturing equipment.[3]

A comprehensive purity validation strategy must be capable of detecting, identifying, and quantifying these diverse potential impurities.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the quintessential technique for assessing the purity of non-volatile organic compounds like 4-(Cyclohexylamino)-3-nitrobenzoic acid due to its high resolution, sensitivity, and reproducibility.[4]

Causality Behind Experimental Choices in HPLC Method Development

The development of a robust HPLC method is a systematic process. For 4-(Cyclohexylamino)-3-nitrobenzoic acid, a C18 column is a logical starting point due to the compound's moderate polarity. The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is optimized to achieve adequate retention and separation of the main component from its potential impurities.[5][6] The addition of an acid, such as phosphoric acid or formic acid, to the aqueous phase is crucial. It protonates the carboxylic acid group of the analyte, suppressing its ionization and leading to sharper, more symmetrical peaks and improved retention on the non-polar stationary phase.[7]

UV detection is well-suited for this analysis, as the aromatic ring and nitro group in the molecule are strong chromophores, providing excellent sensitivity.

Experimental Protocol: RP-HPLC for Purity Determination

This protocol outlines a typical RP-HPLC method for the purity analysis of 4-(Cyclohexylamino)-3-nitrobenzoic acid.

1. Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.
• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
• Chromatography data station for instrument control and data processing.
• HPLC grade acetonitrile and water.
• Phosphoric acid (85%).

2. Preparation of Solutions:

• Mobile Phase A: Prepare a 0.1% (v/v) solution of phosphoric acid in HPLC-grade water.
• Mobile Phase B: Acetonitrile.
• Diluent: A 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.
• Standard Solution (0.1 mg/mL): Accurately weigh and dissolve an appropriate amount of 4-(Cyclohexylamino)-3-nitrobenzoic acid reference standard in the diluent.
• Sample Solution (1.0 mg/mL): Accurately weigh and dissolve the test sample of 4-(Cyclohexylamino)-3-nitrobenzoic acid in the diluent.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min
• Injection Volume: 10 µL
• Column Temperature: 30 °C
• UV Detection: 254 nm
• Gradient Elution: | Time (min) | % Mobile Phase B | | :--- | :--- | | 0 | 30 | | 20 | 80 | | 25 | 80 | | 26 | 30 | | 30 | 30 |

4. Data Analysis:

• The purity of the sample is determined using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

Data Presentation: Comparative HPLC Data

The following table presents hypothetical, yet realistic, data from the analysis of two different batches of 4-(Cyclohexylamino)-3-nitrobenzoic acid, demonstrating the method's ability to resolve the main component from key potential impurities.

Compound	Retention Time (min)	Batch A Area %	Batch B Area %
4-Chloro-3-nitrobenzoic Acid	8.5	0.08	Not Detected
4-(Cyclohexylamino)-3-nitrobenzoic acid	12.2	99.85	99.52
Isomeric Impurity	13.1	0.05	0.25
Unknown Impurity 1	15.4	0.02	0.11
Unknown Impurity 2	16.8	Not Detected	0.12

This data clearly indicates that Batch A is of higher purity than Batch B, which contains a notable amount of an isomeric impurity and other minor impurities.

Visualization: HPLC Purity Analysis Workflow

Caption: Workflow for HPLC purity analysis.

Orthogonal Methods for Comprehensive Purity Validation

While HPLC is a powerful tool, a comprehensive purity validation strategy should employ orthogonal methods that rely on different separation principles or detection mechanisms. This approach provides a more complete picture of the sample's purity.

Gas Chromatography (GC) for Residual Solvent Analysis

Rationale: Residual solvents are common impurities in APIs and must be controlled to ensure patient safety.[8] Gas chromatography with headspace sampling (HS-GC) is the standard technique for this analysis due to its ability to separate and quantify volatile organic compounds.[2][9] The choice of a high-boiling-point diluent, such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), is critical to avoid interference with the more volatile residual solvents.

Experimental Protocol: HS-GC for Residual Solvents

1. Instrumentation and Materials:

• Gas chromatograph with a flame ionization detector (FID) and a headspace autosampler.
• Capillary column suitable for residual solvent analysis (e.g., DB-624 or equivalent).
• GC-grade DMSO (diluent).
• Reference standards for expected residual solvents.

2. Preparation of Solutions:

• Standard Solution: Prepare a stock solution containing the expected residual solvents at known concentrations in DMSO. Further dilute to create working standards.
• Sample Solution: Accurately weigh the 4-(Cyclohexylamino)-3-nitrobenzoic acid sample into a headspace vial and dissolve in DMSO.

3. HS-GC Conditions:

• Headspace Incubation: 80 °C for 20 minutes.
• Injector Temperature: 200 °C.
• Oven Temperature Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min.
• Detector Temperature: 250 °C.
• Carrier Gas: Helium.

Data Presentation: Comparison of Residual Solvent Levels

Solvent	ICH Limit (ppm)	Batch A (ppm)	Batch B (ppm)
Methanol	3000	150	2500
Acetone	5000	< 50	120
Dichloromethane	600	< 10	50

This data shows that while both batches are within the ICH limits, Batch B has a significantly higher level of methanol, which may warrant further investigation or process optimization.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Elemental Impurities

Rationale: Elemental impurities in drug substances can pose a toxicological risk and are strictly regulated by guidelines such as ICH Q3D.[10][11][12] ICP-MS is the preferred technique for this analysis due to its exceptional sensitivity and ability to measure a wide range of elements simultaneously at trace levels.[3][13]

Experimental Protocol: ICP-MS for Elemental Impurities

1. Instrumentation and Materials:

• ICP-MS system.
• Microwave digestion system.
• Trace metal grade nitric acid and hydrochloric acid.
• Multi-element standard solutions.

2. Sample Preparation:

• Accurately weigh the sample into a microwave digestion vessel.
• Add a mixture of nitric acid and hydrochloric acid.
• Digest the sample using a validated microwave digestion program.
• Dilute the digested sample to a final volume with deionized water.

3. ICP-MS Analysis:

• Analyze the samples and standards using a validated ICP-MS method according to USP <233>.

Data Presentation: Comparison of Elemental Impurity Levels

Element	ICH PDE (µ g/day )	Batch A (µg/g)	Batch B (µg/g)
Lead (Pb)	0.5	< 0.1	0.3
Arsenic (As)	1.5	< 0.1	0.2
Mercury (Hg)	3.0	< 0.05	< 0.05
Palladium (Pd)	10	1.2	5.8

The results indicate that Batch B has a higher level of palladium, which may have been used as a catalyst in a preceding synthetic step. Both batches, however, comply with the specified limits.

Thermal Analysis (DSC/TGA) for Solid-State Characterization

Rationale: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide valuable information about the solid-state properties of a substance, including its melting point, thermal stability, and the presence of solvates or hydrates.[14][15][16][17] These techniques are crucial for ensuring batch-to-batch consistency and identifying potential polymorphic forms.

Experimental Protocol: DSC and TGA

1. Instrumentation:

• DSC instrument.
• TGA instrument.

2. Analysis Conditions:

• Sample Weight: 2-5 mg.
• Heating Rate: 10 °C/min.
• Temperature Range: 30 °C to 300 °C (or higher, depending on the decomposition temperature).
• Atmosphere: Nitrogen purge.

Data Presentation: Comparison of Thermal Properties

Parameter	Batch A	Batch B
DSC
Onset of Melting (°C)	185.2	183.5
Peak Melting Point (°C)	186.5	184.8
TGA
Weight Loss below 100°C	< 0.1%	0.8% (likely water)
Onset of Decomposition (°C)	~220	~220

The lower melting point and initial weight loss in Batch B suggest the presence of impurities or a different solid form, possibly a hydrate, which is consistent with the higher levels of impurities detected by HPLC and GC.

Visualization: Overall Purity Validation Workflow

Caption: An integrated workflow for comprehensive purity validation.

Conclusion: A Multi-faceted Approach to Ensuring Quality

The purity validation of 4-(Cyclohexylamino)-3-nitrobenzoic acid is a multi-faceted endeavor that requires a suite of orthogonal analytical techniques. While RP-HPLC serves as the primary tool for determining purity and profiling organic impurities, it must be complemented by methods such as HS-GC for residual solvents, ICP-MS for elemental impurities, and thermal analysis for solid-state characterization. This integrated approach, grounded in a thorough understanding of the compound's potential impurity profile and guided by regulatory principles, ensures the quality, safety, and consistency of this critical pharmaceutical intermediate. The experimental protocols and comparative data presented in this guide offer a robust framework for establishing a comprehensive and scientifically sound purity validation strategy.

References

• Google Patents. (n.d.). Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid.

• ResearchGate. (2023). ANALYSIS OF THERMAL DECOMPOSITION KINETICS AND THERMAL HAZARD ASSESSMENT OF NITROBENZOIC ACID ISOMERS BY DSC AND THERMOGRAVIMETRIC METHOD. Retrieved from [Link]

• Analytik Jena. (n.d.). Determination of Elemental Impurities in Pharmaceuticals by ICP-MS in accordance with ICH Q3D and USP 232 and 233 using the Exam. Retrieved from [Link]

• Almac Group. (n.d.). Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.

• National Center for Biotechnology Information. (n.d.). Nitroaromatic Compounds, from Synthesis to Biodegradation. Retrieved from [Link]

• ResearchGate. (2018). Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Retrieved from [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• International Council for Harmonisation. (2022). Guideline for Elemental Impurities Q3D(R2). Retrieved from [Link]

• PubChem. (n.d.). 4-(Methylamino)-3-nitrobenzoic acid. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• LCGC International. (2021). Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography. Retrieved from [Link]

• Shimadzu. (n.d.). Fast - GC Method for Residual Solvent Analysis in Drug Discovery Workflow. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Application of TGA/c-DTA for Distinguishing between Two Forms of Naproxen in Pharmaceutical Preparations. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of 4-hydroxybenzoic acid incorporated azo dyes derivatives as potent biological activity molecules. Retrieved from [Link]

• Agilent. (2021). USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC chromatograms of 4-nitrobenzoic acid (a), 3-nitroanisole (b),.... Retrieved from [Link]

• ResearchGate. (n.d.). DSC (a) and TG (b) curves for the thermal decomposition of.... Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Development and validation of an RP-HPLC method for simultaneous determination of sorbic acid, benzoic acid, and natamycin in domestic yogurt in Jordan. Retrieved from [Link]

• Agilent. (n.d.). Residual Solvent Analysis of Pharmaceutical Products. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Elemental Impurities in Oral Drug Products Using ICPMS-2040/2050 ―ICH Q3D. Retrieved from [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-nitrobenzoic acid. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2024). SYNTHESIS, CHARACTERIZATION AND TRACE LEVEL QUANTITATIVE DETERMINATION OF CRITICAL NITROSAMINE IMPURITY IN RIVAROXABAN DRUG. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Forced Degradation Testing in Pharma. Retrieved from [Link]

• Oxford Academic. (2021). Shorter and Rugged Analytical GC Method for Residual Solvents Content in Active Pharmaceutical Ingredient. Retrieved from [Link]

• PubMed. (2012). Simultaneous determination of nine related substances in p-phthalic acid residue by RP-HPLC. Retrieved from [Link]

• Technology Networks. (n.d.). Analysis of ICH Q3D Guideline for Elemental Impurities in Drug Products Using ICP-MS. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-3-nitrobenzoic acid. Retrieved from [Link]

Sources

• 1. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. almacgroup.com [almacgroup.com]
• 3. analytik-jena.com [analytik-jena.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. helixchrom.com [helixchrom.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. academic.oup.com [academic.oup.com]
• 10. database.ich.org [database.ich.org]
• 11. agilent.com [agilent.com]
• 12. Analysis of Elemental Impurities in Oral Drug Products Using ICPMS-2040/2050 ―ICH Q3D― : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. Analysis of ICH Q3D Guideline for Elemental Impurities in Drug Products Using ICP-MS | Separation Science [sepscience.com]
• 14. researchgate.net [researchgate.net]
• 15. tainstruments.com [tainstruments.com]
• 16. Application of TGA/c-DTA for Distinguishing between Two Forms of Naproxen in Pharmaceutical Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Alternatives for 4-(Cyclohexylamino)-3-nitrobenzoic Acid in Organic Synthesis

In the landscape of modern organic synthesis, the selection of appropriate starting materials and synthetic routes is paramount to achieving desired molecular architectures with efficiency, scalability, and robustness. This guide provides an in-depth technical comparison of synthetic strategies involving "4-(Cyclohexylamino)-3-nitrobenzoic acid," a versatile, yet not widely documented, building block. We will explore its synthesis and its primary application as a precursor for benzimidazole scaffolds, while also considering its potential in dye synthesis. Crucially, this guide will present and critically evaluate viable alternatives, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive decision-making tool.

Synthesis of 4-(Cyclohexylamino)-3-nitrobenzoic Acid: A Comparative Analysis of N-Arylation Methods

The core structure of 4-(cyclohexylamino)-3-nitrobenzoic acid is an N-substituted aniline, which is typically synthesized through the formation of a carbon-nitrogen bond between an aryl halide and an amine. The two most prominent methods for this transformation are the Ullmann condensation and the Buchwald-Hartwig amination. The choice between these methods is often dictated by factors such as substrate scope, reaction conditions, and catalyst cost.

The Classical Approach: Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that has been a cornerstone of N-arylation for over a century.[1] It typically requires high temperatures and polar aprotic solvents. The reaction proceeds via the coupling of an aryl halide with an amine in the presence of a copper catalyst and a base.

A plausible synthesis of 4-(cyclohexylamino)-3-nitrobenzoic acid via this method would involve the reaction of 4-chloro-3-nitrobenzoic acid with cyclohexylamine. The electron-withdrawing nitro group on the aryl halide facilitates the nucleophilic substitution.

Experimental Protocol: Ullmann Condensation

• Reactants: 4-chloro-3-nitrobenzoic acid (1 equiv.), cyclohexylamine (1.5 equiv.), copper(I) iodide (0.1 equiv.), potassium carbonate (2 equiv.).

• Solvent: N,N-Dimethylformamide (DMF).

• Procedure:

  • To a round-bottom flask, add 4-chloro-3-nitrobenzoic acid, potassium carbonate, and copper(I) iodide.

  • Add DMF and stir the mixture under a nitrogen atmosphere.

  • Add cyclohexylamine and heat the reaction mixture to 120-140 °C for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and water.

  • Acidify with hydrochloric acid to precipitate the product.

  • Filter the solid, wash with water, and dry under vacuum to yield 4-(cyclohexylamino)-3-nitrobenzoic acid.

The Modern Alternative: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized N-arylation due to its milder reaction conditions and broader substrate scope compared to the Ullmann condensation.[2][3] This reaction typically employs a palladium catalyst with a bulky, electron-rich phosphine ligand.

Experimental Protocol: Buchwald-Hartwig Amination

• Reactants: 4-chloro-3-nitrobenzoic acid (1 equiv.), cyclohexylamine (1.2 equiv.), Pd₂(dba)₃ (0.02 equiv.), Xantphos (0.04 equiv.), sodium tert-butoxide (1.4 equiv.).

• Solvent: Toluene.

• Procedure:

  • To a Schlenk flask, add Pd₂(dba)₃ and Xantphos.

  • Evacuate and backfill with argon.

  • Add toluene, followed by 4-chloro-3-nitrobenzoic acid, cyclohexylamine, and sodium tert-butoxide.

  • Heat the reaction mixture to 80-100 °C for 4-12 hours under an argon atmosphere.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture and quench with aqueous ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 4-(cyclohexylamino)-3-nitrobenzoic acid.

Performance Comparison: Ullmann vs. Buchwald-Hartwig

Feature	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (CuI, Cu₂O, etc.)	Palladium (Pd(OAc)₂, Pd₂(dba)₃)
Ligand	Often not required, but can be beneficial	Bulky phosphine ligands (e.g., Xantphos, SPhos) are crucial
Temperature	High (120-200 °C)	Mild to moderate (Room temp. to 120 °C)
Reaction Time	Long (12-48 h)	Short (1-24 h)
Base	Inorganic bases (K₂CO₃, Cs₂CO₃)	Strong, non-nucleophilic bases (NaOtBu, LHMDS)
Substrate Scope	More limited, often requires activated aryl halides	Broad, tolerates a wide range of functional groups
Yields	Moderate to good	Good to excellent
Cost	Catalyst is generally less expensive	Palladium catalysts and ligands can be costly

Causality Behind Experimental Choices: The choice between these two methods is a trade-off between cost and efficiency. The Ullmann condensation is economically advantageous due to the low cost of copper catalysts. However, the harsh reaction conditions can limit its applicability, especially for substrates with sensitive functional groups. The Buchwald-Hartwig amination, while more expensive due to the use of palladium and specialized ligands, offers the significant advantages of milder conditions, shorter reaction times, and a much broader substrate scope, making it the preferred method in many modern synthetic applications.[4]

Synthetic routes to 4-(cyclohexylamino)-3-nitrobenzoic acid.

Application in Benzimidazole Synthesis: A Primary Role for 4-(Cyclohexylamino)-3-nitrobenzoic Acid

Substituted o-nitroanilines are valuable precursors for the synthesis of benzimidazoles, a heterocyclic motif prevalent in many pharmaceuticals. The synthesis typically proceeds via a reductive cyclization.

Reductive Cyclization of o-Nitroanilines

In this approach, the nitro group of 4-(cyclohexylamino)-3-nitrobenzoic acid is reduced to an amine, which then undergoes an intramolecular condensation with a suitable one-carbon source to form the benzimidazole ring. This can often be performed as a one-pot reaction.

Experimental Protocol: Reductive Cyclization

• Reactants: 4-(Cyclohexylamino)-3-nitrobenzoic acid (1 equiv.), an aldehyde or orthoformate (1.2 equiv.), sodium dithionite (Na₂S₂O₄) (3 equiv.).

• Solvent: Ethanol/Water mixture.

• Procedure:

  • Dissolve 4-(cyclohexylamino)-3-nitrobenzoic acid in a mixture of ethanol and water.

  • Add the aldehyde or orthoformate.

  • Heat the mixture to reflux.

  • Add a solution of sodium dithionite in water dropwise.

  • Continue refluxing for 2-4 hours, monitoring by TLC.

  • Cool the reaction mixture and neutralize with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate.

  • Dry the organic layer, concentrate, and purify by chromatography to obtain the corresponding benzimidazole.

Alternative Route: Condensation of o-Phenylenediamines (Phillips-Ladenburg Reaction)

A major alternative to the reductive cyclization of o-nitroanilines is the condensation of an o-phenylenediamine with a carboxylic acid or its derivative, known as the Phillips-Ladenburg reaction.[5][6] To achieve a similar substitution pattern as would be obtained from 4-(cyclohexylamino)-3-nitrobenzoic acid, one would start with 4-(cyclohexylamino)-1,2-diaminobenzene.

Experimental Protocol: Phillips-Ladenburg Condensation

• Reactants: 4-(Cyclohexylamino)-1,2-diaminobenzene (1 equiv.), a carboxylic acid (1.1 equiv.), 4M Hydrochloric acid.

• Procedure:

  • Mix 4-(cyclohexylamino)-1,2-diaminobenzene and the carboxylic acid in 4M HCl.

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the reaction mixture to room temperature.

  • Neutralize with ammonium hydroxide until precipitation is complete.

  • Filter the crude product, wash with cold water, and recrystallize from ethanol/water.

Performance Comparison: Reductive Cyclization vs. Phillips-Ladenburg Condensation

Feature	Reductive Cyclization of o-Nitroaniline	Phillips-Ladenburg Condensation
Starting Material	Substituted o-nitroaniline	Substituted o-phenylenediamine
Reagents	Reducing agent (e.g., Na₂S₂O₄, SnCl₂, Fe/HCl), C1 source (aldehyde, orthoformate)	Carboxylic acid or derivative, strong acid (e.g., HCl)
Reaction Conditions	Mild to moderate	Often requires strong acid and heat
One-Pot Potential	High, reduction and cyclization can be done in one step	Generally a two-step process if the diamine is not readily available
Substrate Scope	Broad, tolerates various substituents	Can be limited by the stability of the o-phenylenediamine
Yields	Good to excellent	Moderate to good

Causality Behind Experimental Choices: The reductive cyclization of o-nitroanilines is often preferred for its operational simplicity, especially in a one-pot format, which avoids the isolation of potentially unstable o-phenylenediamine intermediates.[7] The Phillips-Ladenburg condensation, while a classic and reliable method, can require harsher conditions and the o-phenylenediamine starting materials can be sensitive to oxidation.[5] The choice often depends on the availability and stability of the respective starting materials.

Alternative routes to substituted benzimidazoles.

Potential Application in Azo Dye Synthesis

Aromatic amines are fundamental building blocks for azo dyes. The amino group of 4-(cyclohexylamino)-3-nitrobenzoic acid (after reduction of the nitro group to an amine) could be diazotized and then coupled with an electron-rich aromatic compound to form an azo dye.

Synthesis of an Azo Dye from a 4-Aminobenzoic Acid Derivative

This process involves two key steps: diazotization of the aromatic amine followed by an azo coupling.

Experimental Protocol: Azo Dye Synthesis

• Reactants: 4-(Cyclohexylamino)-3-aminobenzoic acid (1 equiv.), sodium nitrite (1.1 equiv.), hydrochloric acid, and a coupling agent (e.g., 2-naphthol, 1 equiv.).

• Procedure:

  • Diazotization: Dissolve the aminobenzoic acid derivative in dilute hydrochloric acid and cool to 0-5 °C in an ice bath. Add a cold aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Azo Coupling: In a separate flask, dissolve the coupling agent (e.g., 2-naphthol) in an aqueous sodium hydroxide solution and cool to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the cold solution of the coupling agent with vigorous stirring.

  • A colored precipitate (the azo dye) will form. Stir for 30 minutes in the ice bath.

  • Filter the dye, wash with cold water, and air dry.

Alternatives in Azo Dye Synthesis

The synthesis of azo dyes is a well-established field, and numerous alternatives exist depending on the desired color and properties of the dye. The primary alternatives lie in the choice of the diazonium component (the aromatic amine) and the coupling component. A vast array of substituted anilines and electron-rich aromatic compounds (phenols, anilines, naphthols, etc.) can be used to generate a wide spectrum of colors. For instance, simpler and more readily available starting materials like sulfanilic acid or p-nitroaniline are commonly used.[8]

The choice of starting material is primarily driven by the target color, solubility, and lightfastness properties of the final dye. While 4-(cyclohexylamino)-3-aminobenzoic acid could be used, its complexity and likely higher cost would only be justified if it imparts specific, desirable properties to the resulting dye.

Conclusion

4-(Cyclohexylamino)-3-nitrobenzoic acid, while not a common reagent, serves as an excellent case study for evaluating fundamental and modern synthetic methodologies. Its synthesis highlights the trade-offs between the classical Ullmann condensation and the more versatile Buchwald-Hartwig amination. For its primary application in benzimidazole synthesis, the one-pot reductive cyclization presents a more streamlined approach compared to the traditional Phillips-Ladenburg condensation of the corresponding o-phenylenediamine. While it holds potential for dye synthesis, readily available and less complex aromatic amines often serve as more practical alternatives. This guide underscores the importance of a nuanced understanding of the available synthetic toolkit, enabling researchers to make informed decisions based on a balance of efficiency, cost, and substrate compatibility.

References

• Ajani, O. O., et al. (2016). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. ResearchGate. [Link]

• Antoniou, T., et al. (2020). Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. Molecules, 25(23), 5722. [Link]

• Baran, P. S., et al. (2023). Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine. ResearchGate. [Link]

• Buchwald, S. L., & Hartwig, J. F. (2021). Ullmann‐Goldberg and Buchwald‐Hartwig C−N Cross Couplings: Synthetic Methods to Pharmaceutically Potential N‐Heterocycles. Asian Journal of Organic Chemistry, 10(6), 1319-1344. [Link]

• Buchwald–Hartwig amination. (2023, December 26). In Wikipedia. [Link]

• Dasgupta, H. R., et al. (2021). One Pot Reductive Synthesis of Benzimidazole Derivatives from 2-Nitro Aniline and Aromatic Aldehydes Using Zn/NaHSO3 in Water Medium. Progress in Chemical and Biochemical Research, 4(1), 57-67. [Link]

• Hassan, A. A., et al. (2018). Synthesis and Characterization of Some Azo Dyes Derived from 4- Aminoacetophenone, 1, 4 Phenylene Diamine and Studying its Dyeing Performance and Antibacterial Activity. International Journal of Drug Delivery Technology, 8(4), 213-220. [Link]

• Ismail, M. M., et al. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Journal of the Indian Chemical Society, 100(10), 101138. [Link]

• Nakao, Y., et al. (2017). Buchwald-Hartwig Amination of Nitroarenes. Angewandte Chemie International Edition, 56(47), 15117-15121. [Link]

• Pal, C., et al. (2018). (PDF) Buchwald-Hartwig reaction: An overview. ResearchGate. [Link]

• Poulos, C. (n.d.). The Synthesis of Azo Dyes. Department of Chemistry, University of California, Irvine. [Link]

• Rahman, A. (2021, March 4). Buchwald-Hartwig and Ullmann amination reactions [Video]. YouTube. [Link]

• Should I use Buchwald reaction or Ullman reaction? (2015, July 8). ResearchGate. [Link]

• Srinivasulu, M., et al. (2014). One pot reductive synthesis of benzimidazole derivatives from 2-nitro aniline and aromatic aldehydes using Zn/NaHSO3 in water medium. Progress in Chemical and Biochemical Research, 4(1), 57-67. [Link]

• Venkateswarlu, Y., et al. (2012). Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride. Chemistry Central Journal, 6(1), 118. [Link]

• Wikipedia contributors. (2023, December 26). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved January 26, 2026, from [Link]

• Xiang, J., et al. (2010). Influence of chloro substituent on mesomorphism of unsymmetrical achiral four-ring bent-core compounds: synthesis and characterization. Liquid Crystals, 37(12), 1551-1563. [Link]

• Zhang, Y., et al. (2021). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. Oriental Journal of Chemistry, 37(1), 213-218. [Link]

• Zhang, Y., et al. (2024). Synthesis of 1H-benzimidazoles via the condensation of o-phenylenediamines with DMF promoted by organic acid under microwave irradiation. Phosphorus, Sulfur, and Silicon and the Related Elements, 1-7. [Link]

• Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. (n.d.). The Chinese University of Hong Kong. [Link]

• The Synthesis of Azo Dyes. (n.d.). Department of Chemistry, University of California, Irvine. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Raghavendra, K. R., et al. (2013). Synthesis Of Some Novel Azo Dyes And Their Dyeing, Redox And Antifungal Properties. International Journal of ChemTech Research, 5(4), 1757-1763. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2017). Buchwald-Hartwig Amination. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pcbiochemres.com [pcbiochemres.com]
• 8. sphinxsai.com [sphinxsai.com]

Comparative study of different synthetic routes to "4-(Cyclohexylamino)-3-nitrobenzoic acid"

This guide provides a detailed comparative analysis of the primary synthetic methodologies for obtaining 4-(cyclohexylamino)-3-nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceutically active compounds and functional materials. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer a critical evaluation of each route's advantages and limitations to empower researchers in making informed decisions for their specific applications.

Introduction: The Significance of 4-(Cyclohexylamino)-3-nitrobenzoic Acid

4-(Cyclohexylamino)-3-nitrobenzoic acid is a valuable building block in organic synthesis. The presence of three distinct functional groups—a carboxylic acid, a secondary amine, and a nitro group—offers a versatile platform for a wide range of chemical transformations. The nitro group, for instance, can be readily reduced to an amine, opening pathways to the synthesis of benzimidazoles and other heterocyclic systems of medicinal importance.[1] The carboxylic acid and secondary amine moieties also provide handles for further derivatization. Given its utility, the efficient and scalable synthesis of this intermediate is of considerable interest to the chemical and pharmaceutical industries.

This guide will compare two primary synthetic strategies: the classical Nucleophilic Aromatic Substitution (SNAc) approach using different halogenated precursors, and a modern palladium-catalyzed cross-coupling method, the Buchwald-Hartwig amination.

Overview of Synthetic Strategies

The synthesis of 4-(cyclohexylamino)-3-nitrobenzoic acid is predominantly achieved through the reaction of a 4-halo-3-nitrobenzoic acid with cyclohexylamine. The choice of the halogen (fluorine vs. chlorine) significantly impacts the reaction conditions and efficiency. A potential alternative, the Buchwald-Hartwig amination, offers a more contemporary approach to C-N bond formation.

Metric	Route 1: SNAr (Chloro)	Route 2: SNAr (Fluoro)	Route 3: Buchwald-Hartwig Amination
Starting Material	4-Chloro-3-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid	4-Bromo-3-nitrobenzoic acid (or Chloro/Iodo)
Key Reagent	Cyclohexylamine	Cyclohexylamine	Cyclohexylamine, Palladium catalyst, Ligand, Base
Reactivity	Moderate	High	High
Reaction Conditions	Typically requires elevated temperatures	Milder conditions often suffice	Generally mild to moderate temperatures
Cost of Starting Material	Generally lower	Generally higher	Varies, but catalyst and ligand costs are significant
Scalability	Well-established and scalable	Scalable, with potential for higher throughput	Scalable, but catalyst cost can be a factor
Key Advantage	Cost-effective starting material	Higher reactivity and potentially cleaner reactions	Broad substrate scope and high functional group tolerance
Key Disadvantage	Harsher reaction conditions may be needed	Higher cost of starting material	Cost and sensitivity of the catalytic system

Route 1: Nucleophilic Aromatic Substitution of 4-Chloro-3-nitrobenzoic Acid

This classical approach utilizes the well-established nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nitro group, positioned ortho and para to the chlorine atom, activates the aromatic ring for nucleophilic attack by cyclohexylamine.[2][3]

Reaction Principle

The reaction proceeds via a two-step addition-elimination mechanism. The nucleophilic cyclohexylamine attacks the carbon atom bearing the chlorine, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[2][3] The negative charge is delocalized onto the nitro group. In the subsequent step, the leaving group (chloride) is eliminated, and the aromaticity of the ring is restored, yielding the desired product.

Caption: Workflow for the synthesis via 4-Chloro-3-nitrobenzoic acid.

Experimental Protocol

• Reaction Setup: To a solution of 4-chloro-3-nitrobenzoic acid (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is added cyclohexylamine (1.2-2.0 eq) and a base like potassium carbonate (K2CO3) or triethylamine (TEA) (2.0-3.0 eq).

• Reaction Conditions: The reaction mixture is heated to 80-120 °C and stirred for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and poured into water. The aqueous solution is then acidified with a mineral acid (e.g., HCl) to precipitate the product. The solid is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Discussion of Experimental Choices

• Solvent: Polar aprotic solvents like DMF and DMSO are preferred as they can solvate the charged intermediate (Meisenheimer complex), thereby stabilizing it and accelerating the reaction.

• Base: A base is often employed to neutralize the HCl formed during the reaction, driving the equilibrium towards the product. An excess of cyclohexylamine can also serve as the base.

• Temperature: Elevated temperatures are typically required to overcome the activation energy for the C-Cl bond cleavage.

Advantages and Disadvantages

• Advantages: The primary advantage of this route is the lower cost and ready availability of 4-chloro-3-nitrobenzoic acid.[4][5][6] The procedure is straightforward and utilizes common laboratory reagents and techniques.

• Disadvantages: The relatively lower reactivity of the chloro-substituent compared to fluoro may necessitate higher temperatures and longer reaction times. This can lead to the formation of impurities and a more challenging purification process.

Route 2: Nucleophilic Aromatic Substitution of 4-Fluoro-3-nitrobenzoic Acid

This route also follows the SNAr mechanism but benefits from the superior leaving group ability of fluoride in this context.

Reaction Principle

The high electronegativity of the fluorine atom makes the attached carbon more electrophilic and susceptible to nucleophilic attack. Furthermore, the C-F bond is more polarized, and the smaller size of the fluoride ion makes it a better leaving group in the rate-determining step of many SNAr reactions.[7] This heightened reactivity often translates to milder reaction conditions and improved yields.

Caption: Workflow for the synthesis via 4-Fluoro-3-nitrobenzoic acid.

Experimental Protocol

• Reaction Setup: In a round-bottom flask, 4-fluoro-3-nitrobenzoic acid (1.0 eq) is dissolved in a suitable solvent (e.g., DMF, DMSO, or even a protic solvent like isopropanol). Cyclohexylamine (1.1-1.5 eq) and a base such as potassium carbonate (1.5-2.0 eq) are added.

• Reaction Conditions: The mixture is stirred at a temperature ranging from room temperature to 80 °C for 2-8 hours. Reaction progress is monitored by TLC or HPLC.

• Work-up and Purification: The work-up procedure is similar to Route 1. The reaction mixture is diluted with water and acidified to precipitate the product. The solid is filtered, washed, and dried. Recrystallization can be performed if necessary.

Discussion of Experimental Choices

• Milder Conditions: The enhanced reactivity of the fluoro-substituent allows for the use of lower temperatures and shorter reaction times compared to the chloro-analogue. This can lead to a cleaner reaction profile with fewer byproducts.

• Solvent Choice: The increased reactivity may permit the use of a wider range of solvents, including less polar or even protic solvents in some cases.

Advantages and Disadvantages

• Advantages: This route offers higher yields and cleaner reactions due to the increased reactivity of the starting material.[8][9] The milder conditions are also advantageous for substrates with sensitive functional groups. 4-Fluoro-3-nitrobenzoic acid is a common starting material for various bioactive molecules.[1]

• Disadvantages: The main drawback is the higher cost of 4-fluoro-3-nitrobenzoic acid compared to its chloro-counterpart.[10]

Route 3: Buchwald-Hartwig Amination

Reaction Principle

The reaction involves the oxidative addition of an aryl halide (or triflate) to a palladium(0) complex. Subsequent coordination of the amine and deprotonation by a base leads to the formation of a palladium-amido complex. Reductive elimination from this complex yields the desired arylamine and regenerates the palladium(0) catalyst, thus completing the catalytic cycle.[13][14]

Caption: Workflow for the Buchwald-Hartwig amination route.

Hypothetical Experimental Protocol

• Reaction Setup: An oven-dried Schlenk flask is charged with 4-bromo-3-nitrobenzoic acid (1.0 eq), a palladium precursor (e.g., Pd2(dba)3, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, K3PO4, 1.5-2.0 eq). The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• Reagent Addition: Anhydrous, degassed toluene or dioxane is added, followed by cyclohexylamine (1.1-1.3 eq).

• Reaction Conditions: The reaction mixture is heated to 80-110 °C and stirred for 12-24 hours, or until completion as determined by TLC or HPLC.

• Work-up and Purification: After cooling, the reaction mixture is filtered through a pad of Celite to remove the palladium catalyst. The filtrate is concentrated, and the residue is taken up in water. Acidification with HCl will precipitate the product, which can then be collected by filtration, washed, and purified by recrystallization or column chromatography.

Discussion of Experimental Choices

• Catalytic System: The choice of palladium source, ligand, and base is crucial for the success of the reaction and needs to be optimized for the specific substrates. Bulky, electron-rich phosphine ligands are often employed to facilitate both the oxidative addition and reductive elimination steps.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to air, necessitating the use of an inert atmosphere.

Advantages and Disadvantages

• Advantages: This method offers the potential for high yields under relatively mild conditions and is tolerant of a wide array of functional groups. It can be particularly useful if the SNAr routes prove to be low-yielding or problematic.

• Disadvantages: The primary drawbacks are the high cost of the palladium catalyst and ligands, and the need for stringent anhydrous and anaerobic conditions. Catalyst removal from the final product can also be a concern, especially for pharmaceutical applications.

Comparative Summary and Recommendations

Parameter	Route 1: SNAr (Chloro)	Route 2: SNAr (Fluoro)	Route 3: Buchwald-Hartwig
Yield	Good to High	High to Excellent	Potentially Excellent
Purity	Good	High	High
Reaction Time	Moderate to Long	Short to Moderate	Moderate to Long
Temperature	High	Low to Moderate	Moderate
Reagent Cost	Low	Moderate	High
Process Simplicity	Simple	Simple	Complex
Scalability	Excellent	Excellent	Good
Safety	Standard hazards of organic synthesis. 4-Chloro-3-nitrobenzoic acid is an irritant.[4][5][6]	Standard hazards. 4-Fluoro-3-nitrobenzoic acid is harmful if swallowed and an irritant.[10]	Requires handling of air-sensitive and potentially pyrophoric reagents.

Recommendations:

• For large-scale, cost-driven synthesis: Route 1 (SNAr with 4-Chloro-3-nitrobenzoic acid) is likely the most economically viable option, provided that the reaction conditions can be optimized to achieve acceptable yields and purity.

• For laboratory-scale synthesis requiring high purity and yield: Route 2 (SNAr with 4-Fluoro-3-nitrobenzoic acid) is the recommended approach. The higher reactivity and milder conditions often justify the increased cost of the starting material, leading to a more efficient and cleaner synthesis.

• For challenging substrates or methods development: The Buchwald-Hartwig amination (Route 3) represents a powerful alternative when the SNAr routes fail or for exploring novel synthetic pathways. Its high cost and complexity make it less ideal for routine synthesis of this particular compound unless specific circumstances warrant its use.

References

• Google Patents. Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.

• Chemistry LibreTexts. 16.7: Nucleophilic Aromatic Substitution. [Link]

• PubChem. 4-Chloro-3-nitrobenzoic acid. [Link]

• ResearchGate. Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. [Link]

• PubChem. 4-Fluoro-3-nitrobenzoic acid. [Link]

• PrepChem.com. A--Preparation of 4-chloro-3-nitrobenzoic acid. [Link]

• PrepChem.com. Preparation of 3-hydroxy-4-nitrobenzoic acid. [Link]

• National Center for Biotechnology Information. Concerted Nucleophilic Aromatic Substitutions. [Link]

• Google Patents.

• YouTube. Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]

• PrepChem.com. Synthesis of 3-nitro-4-fluoro-benzoic acid. [Link]

• Organic Chemistry Portal. Vicarious Nucleophilic Substitution (VNS). [Link]

• YouTube. Procaine synthesis from 4-nitro benzoic acid. [Link]

• National Center for Biotechnology Information. Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• ResearchGate. The Buchwald‐Hartwig Amination of Nitroarenes | Request PDF. [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. 4-Chloro-3-nitrobenzoic acid | C7H4ClNO4 | CID 7320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Vicarious Nucleophilic Substitution [organic-chemistry.org]
• 8. 4-Fluoro-3-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 9. prepchem.com [prepchem.com]
• 10. 4-Fluoro-3-nitrobenzoic acid | C7H4FNO4 | CID 67987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. m.youtube.com [m.youtube.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 4-(Cyclohexylamino)-3-nitrobenzoic acid

In the landscape of pharmaceutical development and quality control, the rigorous and validated quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides a comprehensive framework for the cross-validation of analytical methods for the compound 4-(Cyclohexylamino)-3-nitrobenzoic acid , a molecule featuring a complex structure with multiple functional groups that present unique analytical challenges.

This document is intended for researchers, analytical scientists, and drug development professionals. It offers a comparative analysis of four common analytical techniques: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography (GC) with derivatization, and Ultraviolet-Visible (UV-Vis) Spectrophotometry. The focus is not merely on the procedural steps but on the underlying scientific rationale for methodological choices, ensuring a self-validating system of protocols grounded in authoritative standards.

Introduction to the Analyte and the Imperative of Cross-Validation

4-(Cyclohexylamino)-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structure, comprising a benzoic acid core with a bulky cyclohexylamino group and a nitro group, dictates its physicochemical properties, including its polarity, volatility, and chromophoric characteristics. These properties, in turn, influence the suitability of different analytical techniques for its quantification.

Cross-validation of analytical methods is a critical exercise in pharmaceutical analysis. It serves to demonstrate the consistency and reliability of data across different analytical platforms, ensuring that the chosen method is robust and fit for its intended purpose.[1] This process is a cornerstone of compliance with regulatory guidelines, such as those from the International Council for Harmonisation (ICH).[2][3]

Experimental Design: A Multi-faceted Approach to Method Comparison

The core of this guide is a meticulously designed, albeit theoretical, cross-validation study. The objective is to compare the performance of four distinct analytical methods for the quantification of 4-(Cyclohexylamino)-3-nitrobenzoic acid. The comparison will be based on the validation parameters outlined in the ICH Q2(R1) guideline: specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.[2][3][4][5]

Analyte and Standard Preparation

A certified reference standard of 4-(Cyclohexylamino)-3-nitrobenzoic acid would be procured. Stock solutions would be prepared in a suitable solvent, such as methanol or acetonitrile, given the solubility of similar aromatic nitro compounds in organic solvents.[6][7] From this stock, a series of calibration standards and quality control (QC) samples at low, medium, and high concentrations would be prepared.

Comparative Analytical Methodologies

This section details the proposed experimental protocols for each of the four analytical techniques. The causality behind the choice of specific parameters is explained to provide a deeper understanding of the method development process.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a workhorse in pharmaceutical analysis, well-suited for non-volatile and thermally labile compounds. For an aromatic carboxylic acid like our analyte, a reversed-phase method is a logical starting point.[8][9]

Experimental Protocol:

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD) or a variable wavelength UV detector.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable choice for retaining the relatively non-polar cyclohexyl group.

  • Mobile Phase: A gradient elution with an acidic mobile phase is proposed to ensure the protonation of the carboxylic acid group and achieve good peak shape.[9]

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile.

  • Gradient Program: A linear gradient from 30% B to 80% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Based on the nitro-aromatic structure, a wavelength in the range of 254-280 nm is expected to provide good sensitivity.[1][10][11] The DAD can be used to determine the optimal wavelength of maximum absorbance.

  • Injection Volume: 10 µL.

Rationale: The C18 stationary phase provides hydrophobic interaction with the cyclohexyl and benzene ring. The acidic mobile phase suppresses the ionization of the carboxylic acid, leading to better retention and symmetrical peaks. Acetonitrile is a common organic modifier with good UV transparency.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the high sensitivity and selectivity of mass spectrometry, making it ideal for trace-level analysis and confirmation of identity.[12][13][14]

Experimental Protocol:

• Instrumentation: An LC system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• LC Conditions: The same chromatographic conditions as the HPLC-UV method can be employed to facilitate direct comparison.

• MS Conditions:

  • Ionization Mode: ESI in negative ion mode is proposed, as the carboxylic acid group will readily deprotonate to form [M-H]⁻ ions.

  • Multiple Reaction Monitoring (MRM): For quantitative analysis, MRM would be used. This involves selecting the precursor ion (the deprotonated molecule) and a specific product ion generated by collision-induced dissociation (CID). This enhances selectivity and sensitivity.[15]

    • Hypothetical MRM transition: Precursor Ion (Q1): m/z of [C₁₃H₁₅N₂O₄]⁻ → Product Ion (Q3): A characteristic fragment ion.

  • Source Parameters: Optimization of capillary voltage, source temperature, and gas flows (nebulizing and drying gas) is crucial for achieving optimal ionization and sensitivity.

Rationale: ESI is a soft ionization technique suitable for polar and thermally labile molecules. Negative ion mode is preferred for acidic compounds. MRM provides a high degree of specificity, minimizing interferences from the sample matrix.

Gas Chromatography (GC) with Flame Ionization Detection (FID)

Direct analysis of 4-(Cyclohexylamino)-3-nitrobenzoic acid by GC is challenging due to its low volatility and the presence of polar functional groups (carboxylic acid and secondary amine). Therefore, derivatization is necessary to convert the analyte into a more volatile and thermally stable compound.[16][17][18]

Experimental Protocol:

• Derivatization: Silylation is a common derivatization technique for active hydrogens.[16]

  • Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

  • Procedure: A dried aliquot of the sample is reconstituted in a suitable solvent (e.g., pyridine) and reacted with the silylating reagent at an elevated temperature (e.g., 70 °C) for a specified time.

• Instrumentation: A GC system equipped with a split/splitless injector, a capillary column, and a flame ionization detector (FID).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: A temperature gradient starting from a lower temperature (e.g., 150 °C) and ramping up to a higher temperature (e.g., 300 °C) to ensure good separation.

  • Detector Temperature: 300 °C.

Rationale: Derivatization by silylation replaces the active hydrogens on the carboxylic acid and amino groups with non-polar trimethylsilyl groups, increasing the volatility and thermal stability of the analyte. The DB-5ms column is a robust, general-purpose column suitable for a wide range of derivatized compounds.

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a simple and cost-effective technique but lacks the specificity of chromatographic methods. It is suitable for the quantification of pure substances or in simple matrices where there are no interfering substances that absorb at the same wavelength.

Experimental Protocol:

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Procedure:

  • Solvent: A UV-transparent solvent such as methanol or acetonitrile.

  • Wavelength Scan: A wavelength scan from 200 to 400 nm is performed on a standard solution of the analyte to determine the wavelength of maximum absorbance (λmax). The nitro and aromatic functionalities are expected to result in significant absorbance in the UV region.[1][10][11]

  • Calibration Curve: A series of standard solutions of known concentrations are prepared, and their absorbance at the predetermined λmax is measured. A calibration curve of absorbance versus concentration is then constructed.

  • Sample Analysis: The absorbance of the sample solution is measured at the λmax, and the concentration is determined from the calibration curve.

Rationale: The Beer-Lambert law states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. This principle is the basis for quantitative analysis by UV-Vis spectrophotometry. The presence of the nitro-substituted aromatic ring in the analyte makes it a strong chromophore, suitable for this technique.

Workflow and Method Comparison Visualization

The overall cross-validation workflow is depicted in the following diagram:

Caption: Overall workflow for the cross-validation of analytical methods.

Comparative Performance Analysis

The following table summarizes the expected performance of each analytical technique based on the validation parameters.

Parameter	HPLC-UV	LC-MS/MS	GC-FID (Derivatized)	UV-Vis Spectrophotometry
Specificity	High (with good chromatographic resolution)	Very High (based on mass-to-charge ratio and fragmentation)	High (with good chromatographic resolution)	Low (prone to interference from other absorbing species)
Linearity	Excellent	Excellent	Good (derivatization can introduce variability)	Good
Accuracy	Excellent	Excellent	Good to Excellent	Good (highly dependent on specificity)
Precision	Excellent	Excellent	Good	Excellent
LOD/LOQ	Low	Very Low	Low	Moderate
Robustness	Good	Good	Moderate (sensitive to derivatization conditions)	Excellent
Throughput	High	High	Moderate (derivatization adds time)	Very High
Cost	Moderate	High	Moderate	Low

The following diagram provides a visual comparison of the key performance attributes:

Caption: Key performance attributes of the compared analytical methods.

Discussion and Method Selection

The choice of the optimal analytical method depends on the specific application.

• For routine quality control of the pure drug substance or in a simple formulation , HPLC-UV offers an excellent balance of performance, cost, and robustness. Its high precision and accuracy make it ideal for release testing.

• For the analysis of the drug in complex biological matrices (e.g., plasma, urine) for pharmacokinetic studies , LC-MS/MS is the gold standard.[14][15] Its superior sensitivity and specificity are necessary to quantify the low concentrations typically encountered and to distinguish the analyte from endogenous interferences.

• GC-FID could be a viable alternative to HPLC if a GC system is more readily available. However, the need for derivatization adds a layer of complexity and potential for variability, making it less desirable for routine high-throughput analysis.

• UV-Vis spectrophotometry is best suited for preliminary, high-throughput screening or for the analysis of the pure substance where cost and speed are the primary considerations and high specificity is not required.

Conclusion

The cross-validation of analytical methods for a compound like 4-(Cyclohexylamino)-3-nitrobenzoic acid is a multifaceted task that requires a deep understanding of both the analyte's chemistry and the principles of analytical chemistry. This guide has provided a comprehensive framework for designing and executing such a study, from the development of detailed experimental protocols to the comparative evaluation of performance based on established regulatory guidelines. By following a structured and scientifically sound approach, researchers and drug development professionals can confidently select and validate an analytical method that is fit-for-purpose, ensuring the generation of reliable and defensible data throughout the drug development lifecycle.

References

• 4-Chloro-3-nitrobenzoic acid - Solubility of Things. (n.d.). Retrieved January 26, 2026, from [Link]

• 4-Nitrobenzoic acid. (n.d.). In Wikipedia. Retrieved January 26, 2026, from [Link]

• Aromatic Nitration. I. The Ultraviolet Spectra of Aromatic Nitro Compounds in Sulfuric Acid. (1950). Journal of the American Chemical Society, 72(7), 3000-3004. [Link]

• A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. (2005). Journal of Chromatography B, 821(1), 52-58. [Link]

• UV-VIS absorbance spectra of nitrobenzene (I), 2-nitrophenol (II),... (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Fast LC/MS in the analysis of small molecules. (2007). Journal of Pharmaceutical and Biomedical Analysis, 44(3), 591-603. [Link]

• Derivatization Method for the Determination of Amino Acids in Tobacco by Gas Chromatography–mass Spectrometry. (2016). Journal of Chromatographic Science, 54(8), 1365-1373. [Link]

• 4-Chloro-3-nitrobenzoic acid. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• 4-(Methylamino)-3-nitrobenzoic acid. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). International Council for Harmonisation. [Link]

• Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction. (2003). Journal of Chromatography A, 993(1-2), 1-17. [Link]

• A systematic study of the absorbance of the nitro functional group in the vacuum UV region. (2019). Journal of Forensic Sciences, 64(5), 1475-1482. [Link]

• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. (n.d.). SIELC Technologies. Retrieved January 26, 2026, from [Link]

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. (2023). PharmaGuru. [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Discovery Today, 21(6), 987-996. [Link]

• Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. (1996). Journal of Chromatography A, 733(1-2), 1-25. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. (2019). Molecules, 24(18), 3274. [Link]

• UV-vis absorption spectra of the reduction of various nitro compounds:... (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. (n.d.). Waters. Retrieved January 26, 2026, from [Link]

• Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. (2003). The Journal of the International Federation of Clinical Chemistry and Laboratory Medicine, 14(4), 180–190. [Link]

• Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. (2021). Metabolites, 11(11), 743. [Link]

• Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. (2013). Agilent Technologies. [Link]

• ICH Q2 Validation of Analytical Procedures. (2023). YouTube. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024). Starodub. [Link]

Sources

• 1. 391. The ultraviolet absorption spectra of nitro-substituted aromatic carbonyl compounds - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. uab.edu [uab.edu]
• 3. Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chemimpex.com [chemimpex.com]
• 6. A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. drugtargetreview.com [drugtargetreview.com]
• 14. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. pubs.acs.org [pubs.acs.org]